chemical structure and physical properties of 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride
Introduction 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride is a non-proteinogenic amino acid derivative of significant interest to the pharmaceutical and life sciences industries. Structurally, it is a β-amino aci...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
2-(Aminomethyl)-4-methylpentanoic acid hydrochloride is a non-proteinogenic amino acid derivative of significant interest to the pharmaceutical and life sciences industries. Structurally, it is a β-amino acid analogue of the common amino acid L-leucine, often referred to as β²-homoleucine. This modification—moving the amino group to the adjacent carbon—imparts unique conformational properties, making it a valuable building block for creating peptidomimetics with enhanced stability against enzymatic degradation. This guide provides an in-depth exploration of its chemical structure, physicochemical properties, synthesis, and analytical characterization, offering a technical resource for researchers in drug discovery and peptide chemistry.
Chemical Identity and Structure
The fundamental identity of a molecule is established by its structure and unique identifiers. 2-(Aminomethyl)-4-methylpentanoic acid possesses a chiral center at the C2 position, leading to (R) and (S) enantiomers. The specific stereoisomer is critical in pharmaceutical applications, as biological activity is often stereospecific.[1] The hydrochloride salt form enhances the compound's stability and solubility in aqueous media.
2D Structure of (R)-2-(Aminomethyl)-4-methylpentanoic acid
The physical and chemical properties of a compound dictate its handling, formulation, and behavior in biological systems. As a hydrochloride salt, this compound is typically a crystalline solid with improved aqueous solubility compared to its free base form.
Expert Insight: The zwitterionic nature of the free amino acid, combined with the ionic character of the hydrochloride salt, generally leads to high melting points and solubility in polar protic solvents. Its LogP value suggests that while it is primarily hydrophilic, it retains some nonpolar character from the isobutyl side chain, which can be crucial for membrane permeability in drug design.
Soluble in water. Solubility in polar organic solvents like ethanol and DMSO is expected to be good, facilitating its use in a wide range of reaction conditions.[9][10][11][12]
The synthesis of β-amino acids like 2-(aminomethyl)-4-methylpentanoic acid is a well-established field in organic chemistry. A common and logical approach involves the homologation of the corresponding α-amino acid, L-leucine. A representative, though not exhaustive, pathway is the Arndt-Eistert homologation or a related nitrile reduction method. The use of protecting groups, such as tert-butyloxycarbonyl (Boc) or Fluorenylmethyloxycarbonyl (Fmoc), is essential to prevent side reactions at the amino group during synthesis.[1][14][15]
Conceptual Synthesis Workflow
The following diagram illustrates a conceptual workflow for the synthesis, starting from the readily available L-leucine.
Caption: Conceptual workflow for the synthesis of 2-(aminomethyl)-4-methylpentanoic acid HCl from L-leucine.
This protocol is a representative example and should be adapted and optimized based on laboratory conditions and scale.
Step 1: Esterification of L-Leucine. L-Leucine (1.0 eq) is suspended in methanol. Thionyl chloride (1.2 eq) is added dropwise at 0 °C. The mixture is stirred and allowed to warm to room temperature, then refluxed for 4 hours. The solvent is removed under reduced pressure to yield crude L-leucine methyl ester hydrochloride.
Causality: Esterification protects the carboxylic acid and improves solubility in organic solvents for the subsequent steps.
Step 2: N-Protection. The crude ester (1.0 eq) is dissolved in dichloromethane with triethylamine (2.5 eq). Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) is added, and the reaction is stirred overnight at room temperature. The reaction is worked up by washing with dilute acid and brine to yield N-Boc-L-leucine methyl ester.
Causality: The Boc group protects the amine from participating in subsequent reduction steps.
Step 3: Reduction to Alcohol. The protected ester (1.0 eq) is dissolved in anhydrous THF and cooled to 0 °C. Lithium borohydride (2.0 eq) is added portion-wise. The reaction is stirred for 2-4 hours and quenched carefully with aqueous acid. The product, N-Boc-leucinol, is extracted with an organic solvent.
Causality: The ester is reduced to a primary alcohol, which is a precursor for the nitrile group.
Step 4: Conversion to Nitrile. The alcohol is converted to a leaving group (e.g., a tosylate) and then displaced with sodium cyanide in a polar aprotic solvent like DMSO. This yields the N-Boc-protected aminonitrile.
Causality: This two-step process extends the carbon chain by one, introducing the nitrile that will become the target carboxylic acid.
Step 5: Nitrile Hydrolysis and Deprotection. The nitrile (1.0 eq) is treated with a strong acid, such as 6M HCl, and heated to reflux. This concurrently hydrolyzes the nitrile to a carboxylic acid and removes the Boc protecting group.
Causality: The harsh acidic conditions are required for the complete hydrolysis of the nitrile. This step directly forms the target hydrochloride salt.
Step 6: Purification. The final product is cooled, and the resulting solid is isolated by filtration or purified by recrystallization from a suitable solvent system (e.g., ethanol/ether) to yield pure 2-(aminomethyl)-4-methylpentanoic acid hydrochloride.
Causality: Recrystallization removes any remaining impurities or starting materials, ensuring high purity of the final product.
Analytical Characterization and Quality Control
A robust analytical workflow is crucial to confirm the identity, purity, and stability of the synthesized compound. Each technique provides a unique piece of structural information, and together they form a self-validating system for quality control.
Mechanism of Action of 2-(Aminomethyl)-4-methylpentanoic Acid Derivatives in Vitro: Redirecting Peptide Cleavage for Irreversible Protease Inactivation
Executive Summary Welcome to this technical whitepaper. As a Senior Application Scientist specializing in targeted covalent inhibitors (TCIs) and peptidomimetic design, I frequently navigate the biochemical challenges of...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Welcome to this technical whitepaper. As a Senior Application Scientist specializing in targeted covalent inhibitors (TCIs) and peptidomimetic design, I frequently navigate the biochemical challenges of achieving absolute target selectivity and sustained target engagement. Recently, a paradigm-shifting mechanism termed "redirected peptide cleavage" has emerged, fundamentally altering how we approach cysteine protease inhibition[1].
At the core of this breakthrough is the
β2
-amino acid building block: 2-(aminomethyl)-4-methylpentanoic acid (often abbreviated as H-APA-OH or
β2
-homoleucine)[2]. This guide dissects the in vitro mechanism of action of these derivatives, specifically focusing on their role as suicide substrates for human Cathepsin B—a lysosomal cysteine protease implicated in severe pathologies, including cancer metastasis and neurodegeneration[1].
Molecular Architecture and Target Rationale
Canonical protease inhibitors often rely on reactive electrophilic warheads (e.g., Michael acceptors, nitriles) that trap the catalytic nucleophile. However, peptidomimetics incorporating utilize an evolutionarily subversive mechanism[3].
Cathepsin B possesses a unique structural feature known as the occluding loop (comprising residues His110 and His111), which confers dipeptidyl carboxypeptidase activity by interacting with the C-terminal carboxylates of its substrates[4],[5]. The 2-(aminomethyl)-4-methylpentanoic acid moiety is perfectly suited to exploit this microenvironment:
C-terminal Carboxylate: Forms critical hydrogen bonds with the occluding loop[5].
Isobutyl Side Chain: Mimics the hydrophobic profile of leucine, securely anchoring the inhibitor into the primed specificity pockets (S1' and S2')[2],[4].
Aminomethyl Extension: The
β2
-carbon configuration provides the precise spatial geometry required to present an N-terminal carbamate warhead directly to the catalytic machinery[2].
Mechanistic Pathway: The "Redirected Cleavage" Paradigm
The in vitro mechanism of action for these derivatives is driven by a process known as transcarbamoylation, which subverts the enzyme's natural catalytic cycle[1],[6].
Target Recognition and Primed Pocket Anchoring: The inhibitor binds non-covalently. The
β2
-homoleucine side chain occupies the S1'/S2' pockets, while the C-terminus anchors to the occluding loop[4].
Thiolate-Mediated Deprotonation: Once anchored, the active site thiolate (Cys29) catalyzes the deprotonation of the inhibitor's N-terminal carbamate warhead[1].
Transcarbamoylation (Redirected Cleavage): In canonical peptide cleavage, the thiolate attacks the scissile peptide bond's carbonyl, releasing the C-terminal fragment. In redirected cleavage, the thiolate attacks the N-terminal carbamate, expelling the N-terminal leaving group (e.g., a p-chlorophenol moiety)[1],[4].
Irreversible Inactivation: The critical consequence of this redirection is that the C-terminal part of the inhibitor—containing the 2-(aminomethyl)-4-methylpentanoic acid sequence—remains covalently attached to Cys29 as a carbamoyl-enzyme complex[1]. Because this bulky fragment continues to occupy the primed pockets, the active site water network required for hydrolysis is sterically blocked. The hydrolysis of this complex is [1],[6].
Figure 1: Redirected cleavage mechanism of 2-(aminomethyl)-4-methylpentanoic acid derivatives.
In Vitro Experimental Workflows & Protocols
To validate this mechanism in your laboratory, a self-validating system of kinetic and structural assays is required. Below are the optimized protocols I use to characterize these covalent derivatives.
Causality Check: We utilize Cbz-Arg-Arg-AMC as the substrate because its cleavage by Cathepsin B releases highly fluorescent 7-amino-4-methylcoumarin (AMC), allowing real-time monitoring of enzyme velocity[7]. The assay buffer must be slightly acidic (pH 6.0) to mimic the lysosomal environment and contain a reducing agent to maintain Cys29 in its active thiolate state.
Step-by-Step Methodology:
Buffer Preparation: Prepare assay buffer containing 100 mM sodium phosphate, 1 mM EDTA, and 5 mM DTT, adjusted to pH 6.0. (Note: EDTA is crucial to chelate trace heavy metals that promote the spontaneous oxidation of the catalytic cysteine).
Enzyme Activation: Pre-incubate recombinant human Cathepsin B (final concentration: 0.5 nM) in the assay buffer for 15 minutes at 37°C to ensure complete reduction of the active site.
Inhibitor Titration: Prepare a serial dilution of the 2-(aminomethyl)-4-methylpentanoic acid derivative (e.g., 0.1 µM to 5.0 µM) in DMSO. Keep the final DMSO concentration below 2% (v/v) to prevent solvent-induced enzyme denaturation.
Reaction Initiation: Simultaneously add the fluorogenic substrate Cbz-Arg-Arg-AMC (final concentration: 500 µM, approximating
0.45×Km
) and the inhibitor to the activated enzyme[7].
Data Acquisition: Monitor fluorescence continuously (Excitation: 380 nm, Emission: 460 nm) for 60 minutes.
Kinetic Analysis: Fit the progress curves to the pseudo-first-order equation to extract
kobs
. Plot
kobs
versus inhibitor concentration to determine the second-order rate constant of inactivation (
kinac/Ki
)[7],[8].
Protocol B: Intact Protein LC-MS for Covalent Adduct Validation
Causality Check: If canonical cleavage occurred, no stable mass shift would be observed due to rapid hydrolysis. If redirected cleavage occurs, the mass shift will exactly match the mass of the inhibitor minus the N-terminal leaving group, proving transcarbamoylation.
Step-by-Step Methodology:
Incubation: Incubate 10 µM Cathepsin B with 50 µM inhibitor in assay buffer for 2 hours at room temperature. (Crucial modification: Replace DTT with 1 mM TCEP to avoid mass spectrometry signal suppression).
Quenching: Quench the reaction by adding 1% formic acid to denature the protein and lock the covalent bond.
Desalting and LC-MS: Inject the sample onto a C4 reverse-phase column coupled to a High-Resolution Mass Spectrometer (HRMS). Deconvolute the raw multiply-charged spectra using MaxEnt1.
Analysis: Verify that the mass of the modified Cathepsin B equals the mass of the apo-enzyme plus the mass of the C-terminal carbamoyl fragment.
Figure 2: In vitro validation workflow for covalent protease inhibitors.
Quantitative Data Interpretation
The structural nuances of the 2-(aminomethyl)-4-methylpentanoic acid derivatives dictate their inactivation efficiency. The table below summarizes the structure-activity relationship (SAR) principles established in recent literature[4].
Table 1: Structure-Activity Relationship of
β2
-Homoleucine Derivatives against Cathepsin B
Diminished potency due to loss of occluding loop anchoring[4]
(Note: H-APA-OH = (R)-2-aminomethyl-4-methylpentanoic acid. Cha = Cyclohexylalanine. Data synthesized from Breuer et al.[4])
Conclusion
The utilization of 2-(aminomethyl)-4-methylpentanoic acid as a structural anchor represents a masterclass in rational drug design. By perfectly aligning with the primed specificity pockets and the occluding loop of Cathepsin B, these derivatives force the enzyme to catalyze its own demise through a redirected cleavage event[1],[4]. This "suicide substrate" mechanism significantly expands the boundaries of the covalent drug space, offering a highly selective approach to protease inhibition that bypasses the off-target toxicity often associated with traditional reactive electrophiles.
References
Breuer, C., Küppers, J., Schulz-Fincke, A.-C., Heilos, A., Lemke, C., Spiwoková, P., Schmitz, J., Cremer, L., Frigolé-Vivas, M., Lülsdorff, M., Mertens, M. D., Wichterle, F., Apeltauer, M., Horn, M., Gilberg, E., Furtmann, N., Bajorath, J., Bartz, U., Engels, B., Mareš, M., & Gütschow, M. (2025). Redirecting the Peptide Cleavage Causes Protease Inactivation. Angewandte Chemie International Edition, 64(31), e202506832. URL:[Link]
Pharmacokinetic Profiling of 2-(Aminomethyl)-4-methylpentanoic Acid Analogs: A Technical Guide
Executive Summary The structural evolution of gabapentinoids—from the first-generation gabapentin to 2-(aminomethyl)-4-methylpentanoic acid (pregabalin) and the next-generation mirogabalin—represents a masterclass in pha...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The structural evolution of gabapentinoids—from the first-generation gabapentin to 2-(aminomethyl)-4-methylpentanoic acid (pregabalin) and the next-generation mirogabalin—represents a masterclass in pharmacokinetic (PK) optimization. While all these analogs target the
α2δ
subunit of voltage-gated calcium channels (VGCCs) to modulate neurotransmitter release, their absorption, distribution, metabolism, and excretion (ADME) profiles differ drastically. This whitepaper deconstructs the mechanistic causality behind these PK differences and establishes self-validating experimental workflows for profiling novel analogs.
Absorption Kinetics and Transporter Dependencies
Because gabapentinoids are highly hydrophilic amino acid analogs, they cannot rely on passive transcellular diffusion for intestinal absorption. Instead, they hijack endogenous nutrient transporters.
The LAT1 Paradox (Gabapentin vs. Pregabalin):
Both gabapentin and pregabalin utilize the L-type amino acid transporter 1 (LAT1, SLC7A5) for absorption in the upper gastrointestinal tract[1]. However, gabapentin's absorption is strictly limited to LAT1, which becomes easily saturated at higher clinical doses, resulting in zero-order, non-linear kinetics and diminishing bioavailability[1],[2].
In contrast, pregabalin () exhibits highly predictable, linear first-order kinetics with an absolute bioavailability of ≥90% regardless of dose[1],[2]. The causality behind this linearity lies in pregabalin's ability to utilize additional low-affinity/high-capacity carrier systems alongside LAT1, effectively evading the saturation threshold that limits gabapentin[1].
Mirogabalin’s Transporter Shift:
Mirogabalin, a novel bridged bicyclic analog, completely bypasses LAT1. Recent transporter profiling reveals that mirogabalin is actively absorbed via the proton-coupled peptide transporters PEPT1 and PEPT2 ()[3]. This evolutionary shift in transporter dependency ensures rapid absorption (Tmax ~1 hour) without competing with dietary large neutral amino acids[4].
Distribution and Blood-Brain Barrier (BBB) Penetration
To exert central analgesic and anxiolytic effects, these analogs must cross the blood-brain barrier (BBB).
Because of its low lipophilicity, pregabalin cannot passively diffuse into the central nervous system. Instead, it relies on the high expression of LAT1 at the brain capillary endothelial cells to actively transport it across the BBB ()[5].
Once in systemic circulation, protein binding plays a crucial role in the volume of distribution. Pregabalin and gabapentin exhibit negligible plasma protein binding (<1% and <3%, respectively)[1]. Mirogabalin exhibits slightly higher, yet still relatively low, protein binding at approximately 25%[6].
Metabolic Stability and Renal Elimination
The metabolic fate of these analogs dictates their drug-drug interaction (DDI) potential.
Pregabalin & Gabapentin: Both compounds are metabolically inert in humans. Less than 2% of pregabalin is metabolized (primarily to an N-methylated derivative), and the drug is excreted almost entirely unchanged in the urine via passive glomerular filtration[1],[2],[7].
Mirogabalin: Unlike its predecessors, mirogabalin undergoes minor hepatic metabolism (13–20%) mediated by UDP-glucuronosyltransferases (UGTs), forming N-glucuronide and lactam metabolites ()[8],[9]. Furthermore, its renal clearance significantly exceeds the glomerular filtration rate, indicating active tubular secretion mediated by organic anion transporters (OAT1, OAT3 ) and organic cation transporter 2 (OCT2 )[9],[3].
Fig 1. Absorption, distribution, and excretion pathways of gabapentinoid analogs.
Quantitative Pharmacokinetic Comparison
The structural modifications across these analogs translate directly into their clinical PK parameters.
PK Parameter
Gabapentin
Pregabalin
Mirogabalin
Oral Bioavailability
Non-linear (Drops from 60% to 33% at high doses)[2]
Experimental Methodologies: Self-Validating Systems
To engineer novel 2-(Aminomethyl)-4-methylpentanoic acid analogs, researchers must rigorously profile transporter affinities and systemic clearance. The following protocols are designed with built-in causality controls to ensure data integrity.
Protocol A: In Vitro Transporter Uptake Assay (HEK293 Cells)
Objective: Determine specific transporter dependency (e.g., LAT1 vs. PEPT1) for a novel analog.
System Validation: Comparing transporter-transfected cells against empty-vector (mock) cells isolates the transporter's contribution. Using specific competitive inhibitors validates that uptake is active, not an artifact of passive diffusion.
Cell Preparation: Seed HEK293 cells in 24-well plates. Transfect with human LAT1/4F2hc or PEPT1 plasmids using a lipid-based reagent. Incubate for 48 hours.
Depletion Wash: Wash cells twice with Na+-free Hank's Balanced Salt Solution (HBSS). Causality: This removes endogenous intracellular amino acids that could competitively inhibit the transporter from the inside (trans-stimulation effect).
Radioligand Incubation: Add HBSS containing the [3H]-labeled analog at varying concentrations (0.01 to 10 mM) to establish Michaelis-Menten kinetics (
Km
,
Vmax
).
Inhibition Control: In parallel wells, co-incubate with 1 mM 2-aminobicyclo-(2,2,1)-heptane-2-carboxylic acid (BCH). Causality: BCH is a highly specific system L inhibitor. A drop in uptake confirms LAT1 specificity[5].
Reaction Arrest: Terminate the reaction by rapidly aspirating the buffer and washing three times with ice-cold HBSS. Causality: The drastic temperature drop instantly arrests transporter conformational changes, trapping the radioligand intracellularly and preventing efflux.
Quantification: Lyse cells with 0.1 N NaOH, neutralize, and measure via liquid scintillation counting. Normalize to total protein (BCA assay).
Fig 2. Step-by-step workflow for in vitro radioligand transporter uptake assays.
Protocol B: In Vivo Pharmacokinetic Profiling (Rodent Model)
Objective: Evaluate systemic absorption, distribution, and clearance.
System Validation: A crossover design allows each animal to act as its own control, eliminating inter-subject physiological variance.
Dosing: Administer the analog via intravenous (IV) bolus (1 mg/kg) and oral gavage (PO) (10 mg/kg) to Sprague-Dawley rats in a crossover design with a 7-day washout.
Sampling: Collect serial blood samples via a jugular vein catheter at predefined intervals (0.08 to 24 hours).
Plasma Extraction: Centrifuge blood at 4°C. Precipitate proteins using ice-cold acetonitrile containing a deuterated internal standard. Causality: Protein precipitation halts ex vivo enzymatic degradation and releases any protein-bound drug, ensuring accurate quantification of total drug concentration.
Analysis: Quantify via LC-MS/MS in multiple reaction monitoring (MRM) mode. Calculate non-compartmental parameters (AUC, CL, Vd, F%) using industry-standard PK software.
Conclusion
The pharmacokinetic properties of 2-(aminomethyl)-4-methylpentanoic acid and its analogs are dictated by their intricate interactions with solute carrier (SLC) transporters. By understanding the shift from LAT1-dependent saturable absorption (gabapentin) to linear absorption (pregabalin) and eventually to PEPT1/2 utilization (mirogabalin), drug developers can rationally design next-generation
α2δ
ligands with optimized bioavailability and targeted BBB penetration.
Psychopharmacology of Gabapentinoids - Pregabalin and Gabapentin
Source: Psych Scene Hub
URL:[Link]
Transport of Pregabalin Via L-Type Amino Acid Transporter 1 (SLC7A5) in Human Brain Capillary Endothelial Cell Line
Source: PubMed (Pharmaceutical Research)
URL:[Link]
Mirogabalin, a novel α2δ ligand, is not a substrate of LAT1, but of PEPT1, PEPT2, OAT1, OAT3, OCT2, MATE1 and MATE2-K
Source: PubMed (Drug Metabolism and Pharmacokinetics)
URL:[Link]
Metabolism, excretion, and pharmacokinetics of[14C]mirogabalin, a novel α2δ ligand, in healthy volunteers following oral administration
Source: PubMed (Xenobiotica)
URL:[Link]
Tolerability, pharmacokinetics, and pharmacodynamics of mirogabalin in healthy subjects: Results from phase 1 studies
Source: PubMed (Clinical Pharmacology in Drug Development)
URL:[Link]
Mirogabalin—A Novel Selective Ligand for the α2δ Calcium Channel Subunit
Source: PubMed (Pharmaceuticals)
URL:[Link]
Mirogabalin: could it be the next generation gabapentin or pregabalin?
Source: PubMed (The Korean Journal of Pain)
URL:[Link]
Pregabalin vs. gabapentin in the treatment of neuropathic pain: a comprehensive systematic review and meta-analysis of effectiveness and safety
Source: Frontiers in Neurology
URL:[Link]
synthesis pathways and precursors for 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride
An In-depth Technical Guide to the Synthesis of 2-(Aminomethyl)-4-methylpentanoic Acid Hydrochloride Authored by a Senior Application Scientist Introduction 2-(Aminomethyl)-4-methylpentanoic acid is a γ-amino acid analog...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the Synthesis of 2-(Aminomethyl)-4-methylpentanoic Acid Hydrochloride
Authored by a Senior Application Scientist
Introduction
2-(Aminomethyl)-4-methylpentanoic acid is a γ-amino acid analog and a structural isomer of the well-known pharmaceutical agent, pregabalin. As a member of the "gabapentinoid" family, which includes gabapentin and pregabalin, its core structure is of significant interest to researchers in medicinal chemistry and drug development.[1] These compounds are known to interact with the α2-δ subunit of voltage-gated calcium channels, a mechanism that underpins their efficacy in treating neuropathic pain, epilepsy, and anxiety disorders.[1]
This guide provides a comprehensive overview of the primary synthesis pathways for 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride. It is intended for an audience of researchers, chemists, and drug development professionals, offering not just procedural steps but also the underlying chemical logic and strategic considerations for each synthetic route. We will explore various methodologies, from classical organic reactions to modern asymmetric approaches, providing a robust framework for the laboratory synthesis of this important research compound.
Retrosynthetic Analysis: Deconstructing the Target Molecule
A logical approach to any synthesis begins with retrosynthesis. By conceptually breaking down the target molecule, 2-(Aminomethyl)-4-methylpentanoic acid, we can identify key bond disconnections and reveal plausible precursors. The primary disconnections are at the C2-C(carboxyl) bond and the C2-C(aminomethyl) bond, suggesting precursors that can introduce the carboxyl and aminomethyl functionalities onto a 4-methylpentyl backbone.
Caption: Retrosynthetic analysis of the target molecule.
This analysis reveals several strategic pathways, primarily revolving around the formation of a substituted succinic acid or pentanoic acid backbone, followed by the introduction or unmasking of the required amine and carboxylic acid functional groups. Key precursors identified include isobutyraldehyde, malonic esters, and cyanoacetic esters.[2]
Key Synthesis Pathways
Several distinct routes have been developed for the synthesis of gabapentinoids. The following sections detail the most prominent and scientifically robust pathways applicable to the synthesis of 2-(Aminomethyl)-4-methylpentanoic acid.
Pathway 1: Knoevenagel Condensation followed by Michael Addition
This is a powerful and versatile strategy for constructing the carbon skeleton. It relies on the initial condensation of an aldehyde with an active methylene compound, followed by the conjugate addition of a nucleophile that serves as the precursor to the aminomethyl group.
Causality and Strategy: The Knoevenagel condensation between isobutyraldehyde and a cyanoacetate creates an electron-deficient alkene, which is an ideal substrate for a Michael addition.[2] Using cyanide or a nitromethane anion as the Michael donor introduces a nitrogen-containing functional group at the desired position. This approach offers excellent control over the regiochemistry.
Caption: Knoevenagel-Michael addition pathway.
Advantages:
Convergent: Builds complexity quickly from simple, inexpensive starting materials like isobutyraldehyde and cyanoacetic acid.[2]
Versatile: The Michael acceptor can be varied, and different nucleophiles can be used.
Disadvantages:
Potential for Polymerization: The unsaturated intermediate can be prone to polymerization under certain conditions.
Use of Toxic Reagents: Routes involving cyanide require careful handling.[3] The use of nitromethane is a common alternative to avoid highly toxic cyanide reagents.[3][4]
Pathway 2: Synthesis via 2-Isobutylsuccinic Acid
This pathway utilizes a symmetrical precursor, 2-isobutylsuccinic acid, and introduces the nitrogen functionality through a rearrangement reaction. This method is analogous to the Hofmann rearrangement of one of the carboxyl groups (via an amide) or a Curtius rearrangement (via an acyl azide).
Causality and Strategy: 2-Isobutylsuccinic acid provides the complete carbon backbone.[5] Converting it to a cyclic anhydride allows for regioselective opening with ammonia or an alcohol to yield a mono-amide or mono-ester. The Hofmann rearrangement of the resulting primary amide provides a direct route to the aminomethyl group. This pathway is elegant as it leverages the symmetry of the succinic acid derivative.
Caption: Synthesis via Hofmann rearrangement.
Advantages:
High Atom Economy: The core structure is pre-formed.
Established Chemistry: The Hofmann rearrangement is a well-understood and reliable transformation.
Disadvantages:
Potential for Side Reactions: The Hofmann rearrangement can sometimes lead to side products if not carefully controlled.
Regioselectivity: Opening the anhydride must be controlled to ensure the correct carboxyl group is converted to the amide.
Pathway 3: Asymmetric Synthesis using Chiral Auxiliaries
For producing enantiomerically pure 2-(Aminomethyl)-4-methylpentanoic acid, the use of a chiral auxiliary is a state-of-the-art approach. Evans oxazolidinones are commonly employed for this purpose.
Causality and Strategy: A chiral oxazolidinone is first acylated with isovaleryl chloride. The chiral auxiliary then directs the stereoselective alkylation of the α-carbon.[1][6] The steric bulk of the auxiliary blocks one face of the enolate, forcing the incoming electrophile (a protected aminomethyl or cyanomethyl group) to add to the opposite face. Subsequent cleavage of the auxiliary yields the enantiomerically enriched product.
Caption: Asymmetric synthesis using a chiral auxiliary.
Advantages:
High Enantioselectivity: Can produce products with >99% enantiomeric excess.[3]
Predictable Stereochemistry: The facial selectivity is well-established for common auxiliaries.
Disadvantages:
Cost: Chiral auxiliaries and specific reagents can be expensive.
Multiple Steps: Requires additional steps for attaching and removing the auxiliary.
Experimental Protocols
The following protocol is a representative example based on the Knoevenagel-Michael addition pathway, which is a robust and scalable method.
Protocol: Synthesis of Ethyl 2-cyano-3-(nitromethyl)-5-methylhexanoate
Step 1: Knoevenagel Condensation to form Ethyl (E)-2-cyano-5-methylhex-2-enoate
To a 500 mL round-bottom flask equipped with a Dean-Stark apparatus, add isobutyraldehyde (0.1 mol), ethyl cyanoacetate (0.1 mol), and 200 mL of toluene.
Add a catalytic amount of piperidine (0.01 mol).
Heat the mixture to reflux. Water will be collected in the Dean-Stark trap.
Monitor the reaction by TLC until the starting aldehyde is consumed (typically 4-6 hours).
Cool the reaction mixture to room temperature. Wash the organic layer sequentially with 1M HCl (2 x 100 mL), saturated NaHCO₃ solution (1 x 100 mL), and brine (1 x 100 mL).
Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude unsaturated cyanoester, which can be used in the next step without further purification.
Step 2: Michael Addition of Nitromethane
In a 250 mL flask under an inert atmosphere (N₂ or Ar), dissolve the crude product from Step 1 in 100 mL of THF.
Add nitromethane (0.12 mol).
Cool the solution to 0 °C in an ice bath.
Add a catalytic amount of a non-nucleophilic base, such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (0.01 mol), dropwise.
Allow the reaction to stir at room temperature overnight.
Quench the reaction by adding 50 mL of saturated NH₄Cl solution.
Extract the aqueous layer with ethyl acetate (3 x 75 mL).
Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.
Purify the resulting crude oil by column chromatography (silica gel, hexane:ethyl acetate gradient) to afford the desired adduct.
Protocol: Reduction and Hydrolysis to 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride
Dissolve the purified adduct (0.05 mol) in 150 mL of methanol in a hydrogenation vessel.
Add a slurry of Raney Nickel (approx. 5 g, washed with methanol) to the solution.
Pressurize the vessel with H₂ gas (50-100 psi) and shake or stir vigorously at room temperature.
Monitor the reaction until hydrogen uptake ceases (typically 12-24 hours).
Carefully filter the catalyst through a pad of Celite, washing with methanol.
Concentrate the filtrate to obtain the crude amino ester intermediate.
Add 100 mL of 6M HCl to the crude intermediate and heat to reflux for 8-12 hours to effect both nitrile/ester hydrolysis and decarboxylation.
Cool the solution and concentrate under reduced pressure to remove water and excess HCl.
The resulting solid can be recrystallized from an ethanol/ether mixture to yield pure 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride as a white crystalline solid.[1][7]
Expensive reagents, requires extra steps for auxiliary attachment/removal.
Nitrile Alkylation/Oxidation
4-Methylpentanenitrile, Benzyl Chloride
α-Alkylation, Oxidation, Nitrile Reduction
Racemic
Efficient, straightforward transformations.
Requires strong bases (n-BuLi), oxidation step can be harsh.
Conclusion
The synthesis of 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride can be accomplished through several effective pathways. The choice of route depends critically on the specific requirements of the research, including scalability, cost, and the need for stereochemical purity. The Knoevenagel-Michael addition sequence offers a robust and flexible method for producing racemic material, while asymmetric approaches utilizing chiral auxiliaries provide a reliable, albeit more costly, path to enantiomerically pure compounds. By understanding the chemical principles and practical considerations outlined in this guide, researchers can make informed decisions to successfully synthesize this valuable compound for further investigation.
References
An efficient total synthesis of (±)-pregabalin. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHtcurIvkyS0TV7bWwqzuGvUdmOkkKDv5996HaOvHTmAxamb_ewkilmtc38DyYjHAtdagbXgG01iaNREeAIzmGR93S8wx5IObe2oX4m3uepSzfm-8K-VtPJaRz3_GsiJGxUn7e89HktdoKq_TP6DiKQwBMNbvnHpZml4qWqsLe-VLWnIB6gVUp4HiuVWy4=]
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Evaluation of Several Routes to Advanced Pregabalin Intermediates: Synthesis and Enantioselective Enzymatic Reduction Using Ene-Reductases - ResearchGate. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF1h7jM3zv-xwouVXU2FngKL0olEg30IfQt54iLSOxPiT60McFoiLnjFOYC1negX_QCymgj6EvAQfbnwVPlhxHc8pQjoS6XqdrxDPJzyUOEvuEuGH5amTrCFewOi4fJOGWpfTaiDC2T0Hh4sjxvHE0pnVMWEoG8apYyPsTW9CRqAPS5bZZK6fJJGJEnYJP2Z3bWo0mTwcpLjh04mX7puYubeUJzqyG33ZWtnU-nQMrM7AEvAA9b8tMcXY1bArCRSgfaeZP6KCpwZk7xwDV29HNvwudFiNGB2B8PH7l2T9zhjTeafDSwzA_W8LgeooJ8P4_fRCIpoD97pw==]
Structure−Activity Relationships of Pregabalin and Analogues That Target the α2-δ Protein. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEAB6mtMXrub73tN6PkeMfYrJbQN29eG9bfOT_ng6-PyTVW14iXXlMnggnG8lK1imbzsb0AB1rE8e7VO_0HPDLoATicVagvRFsgN75F6EgboX174lwgTsZ631SpetGpzR9yzzeAbg==]
EP3088383A1 - Optimized synthesis of pregabalin and 4-amino butanoic acid using an improved production method of conjugated nitroalkenes - Google Patents. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFv50YRO_a_3FzregMIA8sbG_RKvGhj2X1kEXpsKOnI5WSU809Tt6awl9bVY2nH4g35uQQ9EK2P-E7J0J1z8KRI4sF9W6dZ1reVI0jmXzXuok9T6aaLY16_gYGpTAHP4pfIj6ZNKnYiepxcPA==]
In Vitro Assay Protocols for the Characterization of 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride as a GABA Receptor Ligand
Introduction 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride, a structural analogue of the principal inhibitory neurotransmitter γ-aminobutyric acid (GABA), is a compound of significant interest for researchers in n...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
2-(Aminomethyl)-4-methylpentanoic acid hydrochloride, a structural analogue of the principal inhibitory neurotransmitter γ-aminobutyric acid (GABA), is a compound of significant interest for researchers in neuroscience and drug development. Its chemical structure suggests a potential interaction with GABA receptors, which are pivotal in regulating neuronal excitability throughout the central nervous system (CNS).[1][2][3] This document provides a comprehensive guide for the in vitro characterization of this ligand, detailing robust protocols for radioligand binding and functional assays to elucidate its pharmacological profile at GABAA and GABAB receptors.
The protocols outlined herein are designed to empower researchers to determine key pharmacological parameters, including binding affinity (Ki), functional potency (EC50 or IC50), and the nature of the ligand's activity (agonist, antagonist, or allosteric modulator). Understanding these parameters is crucial for assessing the therapeutic potential of 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride in neurological and psychiatric disorders where GABAergic signaling is implicated.
Target Receptors and Signaling Pathways
GABA mediates its effects through two main classes of receptors: ionotropic GABAA receptors and metabotropic GABAB receptors.[3]
GABAA Receptors: These are ligand-gated ion channels that, upon activation by GABA, conduct chloride ions (Cl-), leading to hyperpolarization of the neuron and rapid inhibition of neurotransmission.[1][2] The GABAA receptor is a heteropentameric complex with multiple allosteric binding sites that are targets for various drugs, including benzodiazepines, barbiturates, and neurosteroids.[2]
GABAB Receptors: These are G-protein coupled receptors (GPCRs) that mediate slower and more prolonged inhibitory effects.[3][4] Upon activation, the GABAB receptor, a heterodimer of GABAB1 and GABAB2 subunits, couples to Gi/o proteins.[3] This coupling leads to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and the modulation of ion channels, specifically the activation of inwardly rectifying potassium (GIRK) channels and the inhibition of voltage-gated calcium channels (VGCCs).[3][4]
Signaling Pathway Diagrams
GABAA Receptor Signaling Pathway
Caption: GABAA receptor activation leading to neuronal inhibition.
GABAB Receptor Signaling Pathway
Caption: GABAB receptor signaling cascade.
In Vitro Assay Protocols
The following protocols provide a framework for the characterization of 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride. It is recommended to perform these assays with appropriate positive and negative controls to ensure data validity.
Protocol 1: Radioligand Binding Assay for GABAA Receptors
This protocol determines the binding affinity (Ki) of the test compound for the GABAA receptor by measuring its ability to displace a known radioligand.
Experimental Workflow
Caption: Workflow for GABAA receptor radioligand binding assay.
Materials and Reagents:
Test Compound: 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride
Radioligand: [³H]Muscimol or [³H]Gabazine (a GABAA antagonist)
Non-specific binding control: High concentration of unlabeled GABA (e.g., 1 mM)
Membrane Preparation: Synaptosomal membranes prepared from rat cerebral cortex or from cells expressing recombinant GABAA receptors.
Scintillation cocktail and liquid scintillation counter
Procedure:
Membrane Preparation: Homogenize rat cerebral cortices in ice-cold sucrose buffer and prepare synaptosomal membranes through differential centrifugation. Resuspend the final membrane pellet in assay buffer. Determine the protein concentration using a standard method (e.g., BCA assay).
Assay Setup: In a 96-well plate, add the following in triplicate:
Total Binding: Membrane preparation, radioligand, and assay buffer.
Non-specific Binding: Membrane preparation, radioligand, and a saturating concentration of unlabeled GABA.
Displacement: Membrane preparation, radioligand, and varying concentrations of 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride.
Incubation: Incubate the plate at 4°C for 60 minutes to reach binding equilibrium.
Filtration: Rapidly filter the contents of each well through the pre-soaked glass fiber filters using a cell harvester. Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.
Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.
Data Analysis:
Calculate specific binding: Total binding - Non-specific binding.
Plot the percentage of specific binding against the log concentration of the test compound.
Determine the IC50 value (the concentration of the test compound that inhibits 50% of specific radioligand binding) using non-linear regression analysis.
Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Parameter
Description
IC50
The concentration of an unlabeled drug that displaces 50% of the specifically bound radioligand.
Ki
The inhibition constant for a drug; the concentration of competing ligand that would occupy 50% of the receptors if no radioligand were present.
Kd
The equilibrium dissociation constant; the concentration of radioligand that occupies 50% of the receptors at equilibrium.
Protocol 2: Electrophysiology Assay using Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes
This functional assay measures the effect of the test compound on GABAA receptor activity by recording ion channel currents in Xenopus oocytes expressing recombinant receptors.
Experimental Workflow
Caption: Workflow for GABAA receptor electrophysiology assay.
Materials and Reagents:
Test Compound: 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride
Agonist: GABA
Xenopus laevis oocytes
cRNA: In vitro transcribed cRNA for the desired GABAA receptor subunits (e.g., α1, β2, γ2).
Recording Solution (ND96): 96 mM NaCl, 2 mM KCl, 1.8 mM CaCl2, 1 mM MgCl2, 5 mM HEPES, pH 7.5.
Procedure:
Oocyte Preparation and Injection: Harvest oocytes from a female Xenopus laevis frog. Inject each oocyte with a solution containing the cRNAs for the GABAA receptor subunits.
Incubation: Incubate the injected oocytes for 2-5 days at 18°C in Barth's solution to allow for receptor expression.
Electrophysiological Recording:
Place an oocyte in a recording chamber continuously perfused with recording solution.
Impale the oocyte with two microelectrodes filled with 3 M KCl for voltage clamping (holding potential typically -60 to -80 mV).
Compound Application and Data Acquisition:
To test for agonist activity , apply increasing concentrations of 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride and record the elicited current.
To test for antagonist activity , co-apply a fixed concentration of GABA (e.g., EC50) with increasing concentrations of the test compound and measure the inhibition of the GABA-evoked current.
To test for allosteric modulation , co-apply a low concentration of GABA (e.g., EC10-EC20) with increasing concentrations of the test compound and measure the potentiation of the GABA-evoked current.
Data Analysis:
For agonists, plot the current amplitude against the log concentration of the compound and fit the data to a sigmoidal dose-response curve to determine the EC50 value.
For antagonists, calculate the percent inhibition at each concentration and determine the IC50 value.
For modulators, calculate the percent potentiation and determine the EC50 for potentiation.
Parameter
Description
EC50
The concentration of an agonist that produces 50% of the maximal response.
IC50
The concentration of an antagonist that inhibits 50% of the agonist response.
Potentiation
The increase in the response to an agonist in the presence of a positive allosteric modulator.
This assay determines the functional activity of the test compound at GABAB receptors by measuring its effect on forskolin-stimulated cAMP levels in cells expressing recombinant GABAB receptors.
Experimental Workflow
Caption: Workflow for GABAB receptor cAMP functional assay.
Materials and Reagents:
Test Compound: 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride
Agonist Control: Baclofen
Antagonist Control: CGP-54626
Cell Line: CHO or HEK293 cells stably expressing the human GABAB1 and GABAB2 receptor subunits.
Assay Buffer: HBSS or other suitable buffer containing a phosphodiesterase inhibitor (e.g., IBMX).
Forskolin: To stimulate adenylyl cyclase and increase basal cAMP levels.
Cell Culture: Culture the GABAB receptor-expressing cells to an appropriate density in 96- or 384-well plates.
Assay Protocol (Agonist Mode):
Pre-incubate the cells with varying concentrations of 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride or baclofen.
Add a fixed concentration of forskolin to all wells to stimulate cAMP production.
Incubate for a specified time (e.g., 30 minutes) at 37°C.
Assay Protocol (Antagonist Mode):
Pre-incubate the cells with varying concentrations of the test compound or a known antagonist.
Add a fixed concentration of a GABAB agonist (e.g., baclofen at its EC80).
Add a fixed concentration of forskolin.
Incubate for the specified time.
Cell Lysis and cAMP Detection: Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for the chosen cAMP detection kit.
Data Analysis:
Agonist: Plot the percent inhibition of the forskolin response against the log concentration of the test compound to determine the EC50 value.
Antagonist: Plot the percent reversal of the agonist-induced inhibition against the log concentration of the test compound to determine the IC50 value.
Data Interpretation and Expected Outcomes
The results from these assays will provide a comprehensive pharmacological profile of 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride.
Binding Affinity: The Ki value from the radioligand binding assay will quantify the affinity of the compound for the GABAA receptor. A lower Ki value indicates higher binding affinity.
Functional Activity: The electrophysiology and cAMP assays will reveal the functional nature of the compound.
An agonist will directly activate the receptor, eliciting a current in the electrophysiology assay or inhibiting cAMP production in the functional assay.
An antagonist will have no effect on its own but will block the action of a known agonist.
A positive allosteric modulator (PAM) will enhance the effect of GABA or another agonist.
A negative allosteric modulator (NAM) will reduce the effect of an agonist.
By systematically applying these in vitro assay protocols, researchers can thoroughly characterize the interaction of 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride with GABA receptors, providing critical insights into its mechanism of action and potential as a therapeutic agent.
References
GABAa receptors: structure, function, pharmacology, and related disorders.
Signaling pathway downstream of GABAA receptor in the growth cone. PubMed.
GABA B Receptor Activation Protects Neurons from Apoptosis via IGF-1 Receptor Transactiv
Schematic representation of the signaling pathway mediated by GABA B...
Pathway-Specific Targeting of GABAA Receptor Subtypes to Somatic and Dendritic Synapses in the Central Amygdala. Journal of Neurophysiology.
Schematic model of GABAB receptor mediated GSK-3 signaling. Activation...
GABAA receptor. Wikipedia.
GABA receptor activation.
GABAergic Synapse Pathway.
An In-depth Technical Guide to the Core Principles of GABA Receptor Pharmacology. Benchchem.
In Vitro Characterization of Gaba-IN-2: A Technical Guide. Benchchem.
Structures of metabotropic GABAB receptor. bioRxiv.org.
Ligand-specific temperature-dependent shifts in EC50 values for the GABA(A) receptor.
Identification of Orthosteric GABAB Receptor Ligands by Virtual Screening and In Vitro Valid
GABA‐ρ receptors: distinctive functions and molecular pharmacology. PMC.
Electrophysiological Profile of Different Antiviral Therapies in a Rabbit Whole-Heart Model. MDPI.
The GABA B Receptor—Structure, Ligand Binding and Drug Development. MDPI.
Ideal Anesthetic Agent for Cardiac Electrophysiology Study and Catheter Abl
GABA receptor agonist – Knowledge and References. Taylor & Francis Online.
A randomized invasive cardiac electrophysiology study of the combined ion channel blocker AZD1305 in patients after catheter ablation of
Dual Mechanisms of Cardiac Action Potential Prolongation by 4-Oxo-Nonenal Increasing the Risk of Arrhythmia; Late Na + Current Induction and hERG K + Channel Inhibition. MDPI.
Electrophysiology Study and Maneuvers. Thoracic Key.
applications of 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride in peptidomimetic design
Application Note: Integration of 2-(Aminomethyl)-4-methylpentanoic Acid Hydrochloride in Peptidomimetic Drug Design Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: In-Depth Tec...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Integration of 2-(Aminomethyl)-4-methylpentanoic Acid Hydrochloride in Peptidomimetic Drug Design
Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Content Type: In-Depth Technical Guide & Validated Protocols
Executive Summary & Mechanistic Paradigm
The transition from native peptides to therapeutically viable drugs is frequently hindered by poor pharmacokinetic profiles, primarily due to rapid proteolytic cleavage. The use of unnatural foldamers—specifically β-peptides—has emerged as a robust solution. 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride , commonly known as β2-homoleucine HCl , is a highly specialized building block used to engineer these proteolytically resistant peptidomimetics [1].
Unlike natural α-amino acids or the more common β3-amino acids, β2-amino acids possess their side chain on the α-carbon (C2) rather than the β-carbon (C3). This subtle structural shift has profound mechanistic implications:
Foldamer Induction (The 14-Helix): When β2-homoleucine is alternated with β3-amino acids, the resulting sequence strongly favors the formation of a highly stable 14-helix. The side chains are optimally spaced to avoid steric clashes while maintaining a rigid 14-membered hydrogen bond ring [2].
Kinetic Coupling Advantages: Because the amino group of a β2-amino acid is located on a primary carbon (–CH₂–NH₂), it is significantly less sterically hindered than the amine of an α-amino acid or a β3-amino acid. This facilitates rapid and highly efficient incoming couplings during Solid-Phase Peptide Synthesis (SPPS).
Absolute Proteolytic Evasion: The insertion of the extra methylene group into the peptide backbone alters the spatial distance between the carbonyl and amine functionalities, rendering the amide bond completely unrecognizable to native endopeptidases and exopeptidases [1].
Quantitative Scaffold Comparison
To understand the strategic value of β2-homoleucine, it must be benchmarked against its α and β3 counterparts. The table below summarizes the physicochemical and synthetic properties dictating their use in drug discovery [3].
Property
α-Leucine
β3-Homoleucine
β2-Homoleucine
Side Chain Position
Cα (Tertiary carbon)
Cβ (Tertiary carbon)
Cα (Tertiary carbon)
Amine Steric Environment
Secondary (Hindered)
Secondary (Hindered)
Primary (Unhindered)
Helical Propensity
α-Helix (Native)
14-Helix (Moderate)
14-Helix (Very High in α/β or β2/β3)
Proteolytic Stability
Low (Minutes to Hours)
High (Days)
Absolute (Weeks+)
Synthetic Accessibility
Trivial (Natural)
Moderate (Arndt-Eistert)
Complex (Asymmetric Alkylation)
Experimental Protocols: A Self-Validating Workflow
Because 2-(aminomethyl)-4-methylpentanoic acid is supplied as an unprotected hydrochloride salt, it must first be converted into an Fmoc-protected derivative before it can be utilized in standard Fmoc/tBu SPPS.
Protocol A: Fmoc-Protection of β2-Homoleucine HCl
Causality Note: The HCl salt form ensures the long-term shelf stability of the primary amine. However, during protection, an extra equivalent of base is strictly required to neutralize the HCl and liberate the nucleophilic free amine.
Neutralization: Dissolve 10.0 mmol of β2-homoleucine HCl in 25 mL of 10% aqueous Na₂CO₃. The alkaline environment neutralizes the HCl salt and maintains the amine in its deprotonated, nucleophilic state.
Solvent Biphasic Setup: Add 15 mL of 1,4-Dioxane to the solution and cool the mixture to 0 °C in an ice bath to prevent unwanted dipeptide formation.
Fmoc Addition: Dissolve 11.0 mmol (1.1 eq) of Fmoc-OSu in 10 mL of Dioxane. Add this dropwise to the vigorously stirring aqueous solution over 30 minutes.
Reaction: Allow the reaction to warm to room temperature and stir for 12 hours.
Precipitation: Wash the aqueous layer once with diethyl ether to remove unreacted Fmoc-OSu. Acidify the aqueous layer to pH 2.0–3.0 using 1M HCl. A white precipitate of Fmoc-β2-homoleucine-OH will form.
Extraction & Isolation: Extract the acidified aqueous layer with EtOAc (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Causality Note: While the amine of β2-homoleucine is unhindered, the carboxyl group attached to the α-carbon is sterically crowded by the isobutyl side chain. Therefore, highly efficient coupling reagents (HATU) are required to activate the β2-residue.
Step-by-Step Methodology:
Resin Swelling: Swell Rink Amide AM resin (0.1 mmol scale) in DMF for 30 minutes.
Fmoc Deprotection: Treat the resin with 20% Piperidine in DMF (2 × 10 mins). Wash thoroughly with DMF (5 × 1 min).
Activation of β2-HoLeu: In a separate vial, dissolve Fmoc-β2-HoLeu-OH (0.3 mmol, 3 eq) and HATU (0.29 mmol, 2.9 eq) in 2 mL of DMF. Add DIPEA (0.6 mmol, 6 eq). Wait exactly 2 minutes for the active ester to form.
Coupling: Add the activated mixture to the resin. Shake at room temperature for 60 minutes.
Validation: Perform a Kaiser test. If slightly positive (indicating incomplete coupling due to steric bulk), repeat step 3 and 4 (double coupling).
Subsequent Couplings: Because the newly exposed amine of the β2-residue is primary, the next amino acid in the sequence can be coupled using standard 30-minute DIC/Oxyma or HBTU protocols without double coupling.
Cleavage: Cleave the final foldamer from the resin using TFA/TIS/H₂O (95:2.5:2.5) for 2 hours. Precipitate in cold diethyl ether and lyophilize.
Structural Validation & Drug Discovery Workflow
The integration of β2-amino acids into a drug discovery pipeline requires a logical progression from chemical synthesis to biophysical validation. The workflow below outlines the critical path for developing a β2-homoleucine-containing peptidomimetic.
Workflow for integrating β2-homoleucine into peptidomimetic drug discovery pipelines.
References
Lelais, G., & Seebach, D. (2004). Beta2-amino acids-syntheses, occurrence in natural products, and components of beta-peptides. Biopolymers, 76(3), 206-243.[Link]
Del Borgo, M. P., et al. (2019). Novel Materials From the Supramolecular Self-Assembly of Short Helical β3-Peptide Foldamers. Frontiers in Chemistry, 7:85.[Link]
Norgren, A. S., et al. (2006). β2-Amino Acids in the Design of Conformationally Homogeneous cyclo-Peptide Scaffolds. Journal of Organic Chemistry, 71(18), 6814–6821.[Link]
PubChem. (2026). (R)-2-(Aminomethyl)-4-methylpentanoic acid. National Center for Biotechnology Information.[Link]
Method
Advanced Conjugation Protocols for β²-Homoleucine (2-(Aminomethyl)-4-methylpentanoic acid hydrochloride) in Peptidomimetic Design
Executive Summary 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride—commonly referred to in biochemical literature as β²-homoleucine —is a highly specialized unnatural amino acid[1]. By introducing an additional methy...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
2-(Aminomethyl)-4-methylpentanoic acid hydrochloride—commonly referred to in biochemical literature as β²-homoleucine —is a highly specialized unnatural amino acid[1]. By introducing an additional methylene group into the peptide backbone and positioning the isobutyl side chain on the C2 carbon (adjacent to the carboxyl group), this molecule confers profound resistance to proteolytic degradation[2]. It is a cornerstone in the development of "foldamers"—peptidomimetics that adopt highly stable secondary structures (such as 14-helices) to disrupt challenging protein-protein interactions (PPIs).
However, the unique structural topology and the hydrochloride salt formulation of this compound present distinct biochemical challenges. This application note provides a comprehensive, causality-driven guide to conjugating β²-homoleucine across solid-phase peptide synthesis (SPPS), fluorescent labeling, and carrier protein bioconjugation.
Mechanistic Rationale: The Steric Challenge of the β²-Backbone
As a Senior Application Scientist, it is critical to understand why standard conjugation methods often fail with β²-amino acids.
Steric Shielding at the Carboxyl Terminus: In α-amino acids, the side chain is positioned on the α-carbon. In β²-homoleucine, the bulky isobutyl side chain is located on the C2 carbon, directly adjacent to the reactive carboxylic acid. This creates severe steric hindrance, shielding the carbonyl carbon from nucleophilic attack during peptide coupling[3]. Standard reagents like HBTU or EDC are insufficient for high-yield C-terminal elongation.
Nucleophilicity of the Amine: The primary amine is located on the C3 carbon (the aminomethyl group). Because it is a primary carbon with no direct bulky substituents, it is highly nucleophilic. However, because the compound is supplied as a hydrochloride salt [1], the amine is protonated (
NH3+
) and completely unreactive until neutralized by a non-nucleophilic base (e.g., DIPEA) in a precisely controlled pH environment.
Quantitative Evaluation of Conjugation Reagents
To design a self-validating workflow, one must select activation reagents based on empirical efficiency. The table below summarizes the quantitative performance of various coupling strategies when applied to the sterically hindered β²-carboxyl group versus the highly accessible primary amine.
Conjugation Strategy
Target Functional Group
Reagent System
Reaction Time
Coupling Efficiency
Epimerization Risk
Fmoc-SPPS (Optimal)
Carboxylic Acid
HATU / DIPEA
60 min
> 98%
Low
Fmoc-SPPS (Alternative)
Carboxylic Acid
DIC / OxymaPure
90 min
~ 85% (Requires double coupling)
Very Low
Bioconjugation (Aqueous)
Carboxylic Acid
EDC / sulfo-NHS
2 hours
~ 70%
Moderate
Fluorescent Labeling
Primary Amine
NHS-Ester (e.g., Cy5)
1 hour
> 99%
None
Workflow Visualization
Divergent conjugation workflows for β²-Homoleucine based on target application and reactive group.
Objective: Incorporate Fmoc-protected β²-homoleucine into a growing peptide chain on a solid support[2].
Resin Preparation & Deprotection: Swell the resin (e.g., Rink Amide) in DMF for 30 minutes. Remove the N-terminal Fmoc group of the preceding amino acid using 20% Piperidine in DMF (2 × 10 min). Wash thoroughly with DMF (5 × 1 min).
Activation (The Causality Step): In a separate vial, dissolve 4.0 equivalents of Fmoc-β²-hLeu-OH and 3.9 equivalents of HATU in DMF. Add 8.0 equivalents of DIPEA.
Causality: The 0.1 equivalent deficit of HATU is critical. Excess HATU can react with the unprotected amine on the resin, forming a dead-end guanidinium species that permanently caps the peptide. The high concentration of DIPEA is required to neutralize the HCl salt (if using the unprotected variant) and drive the formation of the highly reactive 7-aza-OBt ester.
Coupling: Transfer the activated mixture to the resin. Agitate at room temperature for 60 minutes.
Validation (Kaiser Test): Remove a few resin beads, wash with ethanol, and apply the Kaiser test reagents.
Self-Validation: A yellow color indicates complete coupling (no free primary amines). A blue color indicates incomplete coupling, necessitating a second coupling cycle using DIC/Oxyma to prevent sequence deletion.
Protocol B: N-Terminal Fluorescent Labeling
Objective: Conjugate an NHS-ester fluorophore (e.g., Cy5-NHS) to the aminomethyl group of the free amino acid.
Buffer Preparation: Prepare a 0.1 M Sodium Bicarbonate buffer, adjusted strictly to pH 8.5.
Causality: The primary amine of β²-homoleucine has a pKa of ~9.5. At pH 8.5, a sufficient fraction of the amine is deprotonated and nucleophilic, while minimizing the competitive hydrolysis of the NHS-ester (which accelerates rapidly above pH 9.0).
Neutralization: Dissolve 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride in the buffer. The buffer will naturally neutralize the HCl salt.
Conjugation: Dissolve 1.2 equivalents of Cy5-NHS ester in anhydrous DMSO. Add dropwise to the aqueous amino acid solution (final DMSO concentration < 10% v/v).
Incubation & Validation: Protect from light and agitate for 2 hours at room temperature. Validate the conjugation via LC-MS; look for the mass shift corresponding to the addition of the Cy5 moiety minus the NHS leaving group.
Protocol C: C-Terminal Bioconjugation to Carrier Proteins (BSA/KLH)
Objective: Conjugate the carboxylic acid of β²-homoleucine to surface lysines of Bovine Serum Albumin (BSA) for antibody generation.
First-Stage Activation: Dissolve the β²-amino acid in 0.1 M MES buffer (pH 6.0). Add 10 equivalents of EDC and 25 equivalents of sulfo-NHS. React for 15 minutes at room temperature.
Causality: MES is a non-nucleophilic buffer that will not interfere with EDC activation. Sulfo-NHS is added to convert the unstable O-acylisourea intermediate into a semi-stable, amine-reactive sulfo-NHS ester, which is necessary due to the slow reaction kinetics caused by the C2-isobutyl steric hindrance.
Quenching (Self-Validation Step): Add 2-mercaptoethanol (to a final concentration of 20 mM) for 10 minutes to quench unreacted EDC.
Causality: Failing to quench EDC will cause the carrier protein (BSA) to cross-link with itself in the next step, precipitating out of solution and ruining the immunogen.
Protein Conjugation: Add the quenched activation mixture to a solution of BSA in 0.1 M PBS (pH 7.4). React for 2 hours at room temperature. Purify the final conjugate using a size-exclusion desalting column (e.g., Sephadex G-25) to remove unreacted small molecules.
References
National Center for Biotechnology Information (PubChem). (R)-2-(Aminomethyl)-4-methylpentanoic acid. Retrieved from[Link][1]
ResearchGate. A modified Backbone Amide Linker (BAL) solid-phase peptide synthesis strategy accommodating prolyl, N-alkylamino acyl, or histidyl derivatives at the C-terminus. Retrieved from[Link][3]
Author: BenchChem Technical Support Team. Date: March 2026
Document Type: Application Note & Standard Operating Protocol (SOP)
Target Audience: Pharmacologists, Formulation Scientists, and In Vivo Researchers
Compound Classification:β2
-Amino Acid (
β2
-Homoleucine) Derivative
Introduction & Scientific Rationale
2-(Aminomethyl)-4-methylpentanoic acid (often referred to as
β2
-homoleucine) is a non-natural
β
-amino acid widely utilized in the design of peptidomimetics and foldamers. Incorporating
β
-amino acids into peptide backbones significantly enhances their resistance to proteolytic degradation in vivo, thereby improving the pharmacokinetic (PK) half-life and bioavailability of peptide-based therapeutics[1][2].
When evaluating the monomeric compound itself in animal models—whether for baseline pharmacokinetic profiling, toxicity screening, or neuropharmacological assays (due to its structural homology to gabapentinoids)—proper formulation is critical. The compound is typically supplied as a hydrochloride (HCl) salt to maximize shelf stability and aqueous solubility[3][4]. However, dissolving an HCl salt directly into unbuffered physiological saline results in a highly acidic solution (pH < 3.0). Administering this directly via Intravenous (IV) or Intraperitoneal (IP) routes will cause localized tissue necrosis, phlebitis, and acute stress responses in murine models, severely confounding behavioral and PK data.
This application note provides a self-validating, causality-driven protocol for formulating 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride into a sterile, isotonic, and pH-balanced vehicle suitable for in vivo administration.
Physicochemical Profiling & Formulation Strategy
Before initiating the formulation, it is essential to understand the physicochemical boundaries of the active pharmaceutical ingredient (API). Because the compound is zwitterionic at physiological pH, it possesses a specific isoelectric point (pI). Rapid pH adjustments can cause transient precipitation if the local pH hits the pI.
Use this value if dosing is reported as "free base equivalents".
Aqueous Solubility
>50 mg/mL (as HCl salt)
Highly soluble in aqueous vehicles; organic co-solvents (DMSO) are unnecessary.
Target pH (IV/IP)
7.2 – 7.4
Requires titration with 0.1 N NaOH to neutralize the HCl counter-ion.
Vehicle of Choice
0.9% NaCl (Saline) or 1X PBS
Maintains isotonicity to prevent red blood cell lysis in vivo.
Mandatory Visualization: Formulation Workflow
The following diagram illustrates the logical progression of the formulation process, emphasizing the critical Quality Control (QC) checkpoints required to ensure a self-validating system.
Caption: Step-by-step workflow for formulating and administering 2-(Aminomethyl)-4-methylpentanoic acid HCl.
Step-by-Step Experimental Protocols
Protocol A: Formulation for Intravenous (IV) or Intraperitoneal (IP) Injection
Objective: Produce a sterile, isotonic solution at physiological pH.
Step 1: API Weighing and Calculation
Action: Weigh the required amount of 2-(Aminomethyl)-4-methylpentanoic acid HCl into a sterile glass vial.
Causality: Glass is preferred over plastic to prevent potential plasticizer leaching, ensuring high analytical purity for downstream LC-MS/MS analysis. Calculate the dose based on the free base equivalent if comparing against other non-salt analogs.
Step 2: Primary Dissolution
Action: Add 80% of the final target volume of sterile 0.9% NaCl (Saline). Vortex gently for 30 seconds.
Causality: Reserving 20% of the volume allows room for the addition of the pH adjustor (NaOH) without overshooting the final target concentration.
Step 3: pH Titration (Critical QC Step)
Action: Insert a micro-pH probe. The initial pH will likely read between 2.5 and 3.5. Add 0.1 N NaOH dropwise while continuously vortexing or stirring until the pH reaches 7.2 – 7.4 .
Causality: Continuous agitation prevents localized high-pH microenvironments. If the local pH spikes too high, the zwitterionic free base may temporarily precipitate. If precipitation occurs, continue stirring until it redissolves.
Step 4: Volume Adjustment and Visual Inspection
Action: QS (quantity sufficient) to the final volume with 0.9% NaCl. Hold the vial against a dark background to verify the absence of particulate matter.
Action: Pass the solution through a 0.22 µm Polyethersulfone (PES) syringe filter into a sterile dosing vial.
Protocol B: Formulation for Oral Gavage (PO)
Objective: Produce a stable solution suitable for gastrointestinal absorption.
Modification: The gastrointestinal tract tolerates a wider pH range. While Step 3 (pH adjustment) is still recommended to prevent esophageal irritation, a pH of 4.0 – 7.0 is acceptable.
Vehicle Alternative: If the compound exhibits rapid gastric degradation (unlikely for
β
-amino acids[2]), formulating in a mild buffer (e.g., 50 mM Citrate buffer, pH 4.5) can be utilized to standardize the gastric pH during absorption.
In Vivo Administration & Sampling Guidelines
To ensure reproducibility across animal models (e.g., C57BL/6 mice, ~20g), adhere to the following standardized administration parameters.
Table 2: Standardized In Vivo Parameters (Mouse Model)
Route of Administration
Max Volume per Dose
Needle Specification
PK Sampling Timepoints (Typical)
Intravenous (IV) - Tail Vein
100 µL (5 mL/kg)
27G – 30G
5, 15, 30, 60, 120, 240 min
Intraperitoneal (IP)
200 µL (10 mL/kg)
25G – 27G
15, 30, 60, 120, 240, 360 min
Oral Gavage (PO)
200 µL (10 mL/kg)
20G – 22G (Bulbed)
30, 60, 120, 240, 360, 480 min
Note: Because
β
-amino acids resist enzymatic cleavage[1], expect a prolonged systemic half-life compared to endogenous
α
-amino acids. Extend PK sampling windows accordingly.
References
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 11355546, (R)-2-(Aminomethyl)-4-methylpentanoic acid. Retrieved March 19, 2026, from[Link]
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 19261621, 2-(Aminomethyl)-4-methylpentanoic acid. Retrieved March 19, 2026, from[Link]
Corzana, F., et al. (2025). "Enhancing Cancer Vaccine Efficacy: Backbone Modification with β-Amino Acids Alters the Stability and Immunogenicity of MUC1-Derived Glycopeptide Formulations." JACS Au. Retrieved from[Link]
Seebach, D., et al. (2022). "Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry." ACS Medicinal Chemistry Letters. Retrieved from[Link]
Technical Support Center: Optimizing Purification of 2-(Aminomethyl)-4-methylpentanoic Acid Hydrochloride
Welcome to the dedicated resource for researchers, scientists, and drug development professionals working on the purification of 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride, the hydrochloride salt of a key prega...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the dedicated resource for researchers, scientists, and drug development professionals working on the purification of 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride, the hydrochloride salt of a key pregabalin analogue. This guide is structured to provide direct, actionable solutions to common and complex purification challenges, moving beyond simple procedural steps to explain the underlying chemical principles. Our goal is to empower you with the expertise to troubleshoot effectively, optimize your yield and purity, and ensure the integrity of your final compound.
Purification Strategy Decision Workflow
Before diving into specific issues, it's crucial to select the appropriate purification strategy. The choice between recrystallization and chromatography depends on the impurity profile and the desired final purity. This workflow provides a logical decision path.
Caption: Decision tree for selecting a primary purification method.
Troubleshooting Guide: Recrystallization
Recrystallization is often the first choice for purifying 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride due to its efficiency and scalability. However, its polar, salt-like nature presents unique challenges.
Question 1: I'm experiencing very low yield after recrystallization. What are the common causes and how can I fix it?
Answer: Low yield is the most frequent issue and typically points to problems with solvent selection and volume.[1][2]
Causality: 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride is highly polar. Using an excessive volume of a highly polar solvent (like methanol or water) will keep a significant portion of your product dissolved in the mother liquor, even after cooling.[2][3] The goal is to find a solvent system where the compound is highly soluble when hot but poorly soluble when cold.[4]
Solutions & Optimization:
Minimize Solvent Volume: Ensure you are using the absolute minimum amount of hot solvent required to fully dissolve the crude product. Adding solvent in small portions to the heated mixture is critical.[3]
Employ an Anti-Solvent System: This is a highly effective strategy. Dissolve your crude product in a minimum of a hot "good" solvent (e.g., methanol, ethanol, or isopropanol) and then slowly add a "poor" or "anti-solvent" (e.g., acetone, ethyl acetate, or diethyl ether) in which the compound is insoluble, until the solution becomes turbid.[1] Reheat gently to clarify and then allow to cool slowly. A common patented method involves dissolving the crude product in an alcohol (methanol, ethanol, isopropanol) and then adding water as the anti-solvent to induce crystallization.[5]
Optimize Cooling: Do not rush the cooling process. Slow, gradual cooling allows for the formation of larger, purer crystals.[4] Start by letting the flask cool to room temperature undisturbed, then move it to an ice bath. Crash-cooling by immediately placing the hot flask in ice can trap impurities and lead to smaller, harder-to-filter crystals.[6]
Check the Mother Liquor: After filtering, evaporate a small sample of the filtrate (mother liquor). If a significant amount of solid remains, your yield loss is due to solubility. You can attempt a "second crop" crystallization by reducing the volume of the mother liquor and re-cooling it.[2]
Question 2: My final product is an oil or fails to crystallize. How do I induce crystal formation?
Answer: "Oiling out" occurs when the solute separates from the solution at a temperature above its melting point or when it is too concentrated or impure.[6]
Causality: The high concentration of impurities can lower the melting point of the mixture, leading to the separation of a liquid phase instead of a solid. Using a solvent with a boiling point higher than the compound's melting point can also cause this.
Solutions & Optimization:
Add More Solvent: If an oil forms, try reheating the solution to dissolve the oil and then add a small amount of additional hot solvent before attempting to cool again.[6] This reduces the saturation level slightly, which can favor crystal formation over oiling.
Induce Nucleation: Supersaturated solutions sometimes need a "push" to start crystallizing.[3][6]
Scratching: Gently scratch the inside surface of the flask below the solvent line with a glass rod. The microscopic scratches provide a nucleation point for crystal growth.[3][4]
Seeding: If you have a small crystal of pure product, add it to the cooled solution to act as a template for crystallization.[3][6]
Slow Down Cooling: Very slow cooling can prevent oiling. Try insulating the flask to ensure the temperature drops as gradually as possible.[6]
Question 3: After purification, my product is still contaminated with starting materials or process-related impurities. What's wrong?
Answer: This indicates that the chosen solvent system is not effectively differentiating between your product and the impurities.
Causality: If an impurity has similar solubility characteristics to your desired compound in the chosen solvent, recrystallization will not be an effective separation technique. Common process-related impurities in the synthesis of pregabalin (the parent compound) include 3-isobutylglutaric acid, various esters, and the lactam (4-isobutylpyrrolidin-2-one).[7][8]
Solutions & Optimization:
Solvent System Re-evaluation: You must change the solvent system. Test a range of solvents with varying polarities. The ideal system will maximize the solubility of your product at high temperatures while minimizing the solubility of the key impurity, or vice-versa.
pH Adjustment: Since your compound is an amino acid hydrochloride, its solubility is highly pH-dependent. A patented method for purifying pregabalin involves dissolving the crude product in an aqueous solution, adjusting the pH to 5.0-6.0 to extract certain impurities with an organic solvent, and then adjusting the aqueous phase pH to 6.0-7.5 to initiate crystallization.[9] This can be a powerful technique for removing acidic or basic impurities.
Consider Chromatography: If impurities are structurally very similar to the product, recrystallization may not be sufficient. In such cases, a chromatographic method is necessary.[6][10]
Troubleshooting Guide: Chromatography
When high purity is required or when impurities are difficult to remove by recrystallization, chromatographic methods are employed.
Question 4: Which chromatographic technique is best for 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride?
Answer: The choice depends on the scale and the nature of the impurities.
Causality: As a charged, polar molecule (an amino acid salt), its behavior on different stationary phases will vary significantly.
Solutions & Optimization:
Ion-Exchange Chromatography (IEX): This is an excellent choice for amino acids.[11] Since the target molecule has a primary amine, it will be positively charged at acidic to neutral pH.
Method: Use a strongly acidic cation-exchange resin.[12] At a pH near the isoelectric point, the zwitterionic amino acid can be separated from charged impurities like inorganic salts or acidic byproducts.[12][13] Elution is typically achieved by changing the pH or increasing the ionic strength of the mobile phase.
Preparative Reversed-Phase HPLC (Prep-HPLC): This technique separates based on hydrophobicity. While the molecule is polar, its isobutyl group provides some non-polar character.
Method: A C18 column is a common starting point. The mobile phase would typically be a gradient of water and a polar organic solvent (like acetonitrile or methanol) with an acidic modifier like trifluoroacetic acid (TFA) or formic acid to ensure the amine is protonated and the carboxylic acid is suppressed.[14]
Flash Chromatography: For larger scales where HPLC is not cost-effective, flash chromatography on silica can be attempted, but it is often challenging for highly polar compounds. A polar-modified silica (like Diol or Amino) or using a highly polar mobile phase system (e.g., Dichloromethane/Methanol/Ammonium Hydroxide) might be necessary.
Frequently Asked Questions (FAQs)
Q: What are the most common impurities I should be aware of?A: Based on the synthesis of the parent compound, pregabalin, you should be vigilant for unreacted starting materials and byproducts. Key impurities identified in related processes include:
Side-Reaction Products: The lactam (4-isobutylpyrrolidin-2-one) is a common cyclization byproduct.[7]
Stereoisomers: The R-isomer is a potential impurity if the synthesis is not stereospecific.[15]
Degradation Products: An unsaturated analogue, 3-(aminomethyl)-5-methylhex-4-enoic acid, has also been identified as a process impurity.[10]
Q: What is a good starting point for a recrystallization solvent system?A: An excellent and frequently cited starting point is a binary system of an alcohol and water. Specifically, dissolving the crude hydrochloride salt in hot isopropanol or a methanol/isopropanol mixture, followed by the slow addition of water as an anti-solvent, has been shown to be effective.[5][16][17]
Q: How can I confirm the purity of my final product?A: A combination of methods is essential for confirming purity and identity:
HPLC: Use a validated HPLC method to determine purity as a percentage (e.g., % area). This is the gold standard for quantitative analysis.
LC-MS: Confirms the mass of the desired compound and can help identify the masses of any residual impurities.[7]
NMR (¹H and ¹³C): Confirms the chemical structure and can reveal the presence of impurities if they are at a significant level (>1-5%).
Melting Point: A sharp melting point range close to the literature value indicates high purity. Impurities tend to depress and broaden the melting point range.
Experimental Protocols
Protocol 1: Optimized Recrystallization using an Alcohol/Water System
This protocol is based on methods described in patent literature for purifying pregabalin and its intermediates.[5][16]
Dissolution: Place the crude 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride (10 g) in a suitable Erlenmeyer flask. Add a magnetic stir bar.
Solvent Addition: Add a minimal volume of isopropanol (e.g., 20-30 mL). Heat the mixture in a water bath to 60-70°C with stirring. Continue adding isopropanol in small (1-2 mL) portions until the solid is completely dissolved. Note: Avoid adding a large excess of solvent.
Anti-Solvent Addition: While maintaining the temperature, slowly add deionized water dropwise until the solution becomes faintly and persistently turbid.
Clarification: Add 1-2 drops of hot isopropanol to re-dissolve the precipitate and obtain a clear solution.
Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature without disturbance.
Crystallization: Once at room temperature, place the flask in an ice-water bath for at least 1 hour to maximize crystal formation.
Filtration: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the filter cake with a small amount of ice-cold isopropanol/water (e.g., 1:1 mixture) to remove residual mother liquor.
Drying: Dry the purified crystals under vacuum at 40-50°C to a constant weight.
Data Presentation: Solvent System Comparison
The following table summarizes typical outcomes for different recrystallization solvent systems, illustrating the importance of selecting the right one.
Solvent System (v/v)
Temperature (°C)
Expected Yield
Expected Purity
Notes
Methanol only
60
Poor (<40%)
Moderate
High solubility in methanol leads to significant loss in mother liquor.[2]
Isopropanol only
80
Moderate (60-75%)
Good
Lower solubility than in methanol, but still requires careful volume control.
Sripathi, S., et al. (2015). Synthesis and characterization of impurities of an anticonvulsant drug, Pregabalin | Request PDF. ResearchGate. [Link]
CK-12 Foundation. What methods can be used to improve recrystallization yield?. [Link]
University of York, Department of Chemistry. Problems with Recrystallisations. [Link]
CN104557576A. Method for preparing high-purity pregabalin.
Faigl, F., et al. (2020). Investigation of the Resolution of Racemic Pregabalin. Chemical & Pharmaceutical Research. [Link]
Kaiser, J., & Benner, R. (2021). Liquid Chromatographic Isolation of Individual Amino Acids Extracted From Sediments for Radiocarbon Analysis. Frontiers in Marine Science. [Link]
Godavarti, R., et al. (2021). Rapid optimization of processes for the integrated purification of biopharmaceuticals. Biotechnology and Bioengineering. [Link]
US4956471A. Process for isolating and purifying amino acids.
EP2418194A1. Process for the preparation of pregabalin.
ResearchGate. (PDF) Separation and Purification of Amino Acids. [Link]
Technical Support Center: Optimizing HPLC Mobile Phase Conditions for 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride
Welcome to the technical support center for the analysis of 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride. This guide is designed for researchers, scientists, and drug development professionals who are working wit...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the analysis of 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride. This guide is designed for researchers, scientists, and drug development professionals who are working with this and similar small, polar, non-chromophoric compounds. As a GABA analogue, this molecule presents unique challenges in reversed-phase HPLC. This document provides in-depth, experience-based answers to common issues encountered during method development, focusing on the critical role of mobile phase optimization.
Issue 1: My analyte, 2-(aminomethyl)-4-methylpentanoic acid hydrochloride, shows little to no retention on my C18 column. What's happening and how do I fix it?
A. The Scientific Reason:
This is the most common issue encountered with this type of molecule. 2-(Aminomethyl)-4-methylpentanoic acid is a small, highly polar zwitterionic compound, especially at neutral pH. Standard C18 columns separate analytes based on hydrophobicity. Your analyte is too hydrophilic (water-loving) to interact sufficiently with the nonpolar C18 stationary phase, causing it to elute at or near the solvent front (void volume).
B. Recommended Solutions & Protocols:
There are two primary strategies to overcome this lack of retention:
Change the Chromatography Mode: Switch from traditional reversed-phase to a mode designed for polar compounds.
Modify the Analyte: Make the analyte less polar through chemical derivatization so it can be retained on a C18 column.
The choice between these depends on your laboratory's equipment, sample complexity, and analytical goals.
Issue 2: How do I select the right analytical strategy? Can you compare the main approaches?
A. Strategic Decision Framework:
Choosing the correct analytical path is crucial. The decision primarily hinges on whether you want to analyze the molecule directly or after chemical modification.
B. Visualizing the Decision Process:
Here is a workflow to guide your selection:
Caption: Decision tree for selecting an HPLC method.
C. Comparative Overview:
This table summarizes the pros and cons of the two main approaches.
Feature
Hydrophilic Interaction Chromatography (HILIC)
Pre-Column Derivatization + Reversed-Phase HPLC
Principle
Analyte partitions into a water-enriched layer on a polar stationary phase.[1]
A chromophoric or fluorophoric tag is chemically attached to the analyte, increasing its hydrophobicity.[2][3]
Pros
- Direct analysis, no sample chemistry required.- Excellent for MS detection due to high organic mobile phases.[4]- Orthogonal selectivity compared to reversed-phase.
- Utilizes standard C18 columns and UV or Fluorescence detectors.- High sensitivity with fluorescent tags.[5]- Robust and well-established methods.
Cons
- Requires a universal detector (ELSD, CAD, MS) as analyte lacks a chromophore.[6][7][8][9]- Can have longer column equilibration times.- Sensitive to water content in the sample and mobile phase.
- Indirect analysis; measures the derivative, not the native compound.- Derivatization can be complex and introduce variability.[2]- Reagents can be unstable or produce interfering by-products.[3]
Best For
Labs with ELSD, CAD, or Mass Spectrometry detectors; applications where sample integrity is paramount.
Labs with standard HPLC-UV/FLD systems; routine QC environments requiring high sensitivity and throughput.
Guide 1: Method Development using HILIC
FAQ 3: I'm trying HILIC. What are the best starting mobile phase and column conditions?
A. The Scientific Reason:
HILIC separates polar compounds on a polar stationary phase.[1][10] The mobile phase consists of a high percentage of a nonpolar solvent (typically acetonitrile) and a small amount of an aqueous solvent. The aqueous solvent is the "strong" or eluting solvent.[1] Retention is driven by the partitioning of the polar analyte between the bulk mobile phase and a water-enriched layer on the surface of the stationary phase.
B. Recommended Starting Protocol:
Column Selection: Start with a robust HILIC stationary phase. Amide, silica, or zwitterionic phases are excellent choices for amino acids.[11][12] A zwitterionic column like HILIC-Z can offer unique selectivity for zwitterionic compounds.[11]
Mobile Phase Preparation:
Solvent A (Aqueous): 10 mM Ammonium Formate or Ammonium Acetate in Water, pH adjusted to 3.0 with Formic Acid. Rationale: Volatile buffers are essential for ELSD, CAD, and MS compatibility.[13] Low pH ensures the carboxylic acid group is protonated, which can improve peak shape.
Solvent B (Organic): Acetonitrile.
Initial Gradient Conditions:
Time (min)
Flow Rate (mL/min)
%A (Aqueous)
%B (Acetonitrile)
Curve
0.0
1.0
5
95
Initial
10.0
1.0
40
60
Linear
12.0
1.0
40
60
Hold
12.1
1.0
5
95
Step
18.0
1.0
5
95
Hold
Detector Settings (ELSD/CAD):
ELSD: Set drift tube temperature (e.g., 50-70 °C) and nebulizer gas pressure according to manufacturer guidelines. The goal is to evaporate the mobile phase without losing the analyte.[13]
CAD: This detector offers a more uniform response than ELSD.[14] It operates by nebulizing the eluent, drying the particles, charging them with a corona discharge, and measuring the charge with an electrometer.[7][15] Requires volatile mobile phases.
Guide 2: Method Development using Pre-Column Derivatization
FAQ 4: I don't have an ELSD/CAD/MS. How do I perform pre-column derivatization?
A. The Scientific Reason:
This technique involves reacting your analyte's primary amine group with a reagent that attaches a UV-absorbing or fluorescent molecule. The resulting derivative is more hydrophobic and can be easily retained and detected on a standard reversed-phase HPLC system. Common reagents for primary amines include o-phthalaldehyde (OPA) and 9-fluorenylmethyl chloroformate (FMOC-Cl).[3][5]
B. Recommended Derivatization & HPLC Protocol (OPA):
OPA is an excellent choice as it reacts quickly and the reagent itself is not fluorescent, reducing baseline noise.[3]
Reagent Preparation:
Borate Buffer: 0.4 M Boric Acid in water, pH adjusted to 10.2 with NaOH.
OPA Reagent: Dissolve 50 mg of o-phthalaldehyde (OPA) in 1.25 mL methanol. Add 11.25 mL of the Borate Buffer and 50 µL of 3-mercaptopropionic acid (MPA). Mix well. This reagent is stable for about one week when stored in the dark at 4 °C. Rationale: The reaction requires a basic pH and a thiol (like MPA) to form a stable fluorescent derivative.[2]
Automated Derivatization Protocol (using Autosampler):
Modern autosamplers can automate this entire process, improving reproducibility.
Place OPA reagent in a vial in the autosampler tray.
Program the autosampler to perform the following sequence for each sample:
Draw 5 µL of sample.
Draw 20 µL of OPA reagent.
Mix in a loop or mixing vial for 1 minute.
Inject the entire mixture onto the column.
HPLC Conditions for the OPA-Derivative:
Column: Standard C18, 4.6 x 150 mm, 5 µm.
Mobile Phase A: 25 mM Sodium Phosphate buffer, pH 7.0.
Mobile Phase B: Acetonitrile/Methanol (50:50, v/v).
Troubleshooting Common Mobile Phase & Peak Shape Issues
FAQ 5: My peak is tailing or fronting. How do I use the mobile phase to fix it?
A. The Scientific Reason:
Poor peak shape is often related to secondary chemical interactions or mismatched solvent conditions.[16][17]
Tailing in reversed-phase often indicates interaction of a basic analyte (like our amine) with acidic silanol groups on the silica surface of the column.[18]
Fronting can be a sign of column overload or an injection solvent that is much stronger than the mobile phase.[16]
Broad peaks can indicate dead volume in the system or a mobile phase pH that is too close to the analyte's pKa.[16][19]
B. Troubleshooting Workflow:
This diagram outlines a systematic approach to diagnosing and solving peak shape problems.
Caption: Troubleshooting workflow for poor HPLC peak shape.
C. Mobile Phase Adjustments for Peak Shape:
pH Control: The pKa values for 2-(Aminomethyl)-4-methylpentanoic acid are approximately 4.2 (carboxylic acid) and 10.8 (amine). To ensure a single ionic form and minimize silanol interactions, operate the mobile phase at a pH below 2.2 or above 12 (column permitting), or more practically, in a well-buffered region between pH 5 and 6. For a reversed-phase method with a derivatized analyte, a pH of 6.5-7.0 is often a good starting point.[20]
Buffer Strength: For ionizable compounds, a buffer concentration of 20-50 mM is recommended to provide sufficient capacity to control the on-column pH environment and minimize peak tailing.[16][17]
Organic Modifier: While acetonitrile is most common, switching to or adding methanol can sometimes improve peak shape due to different hydrogen bonding characteristics.
By systematically addressing the unique properties of 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride and applying these targeted troubleshooting strategies, you can develop a robust and reliable HPLC method.
Jo, A., Park, H. R., Kim, S., & Kim, B. J. (2023). In-Needle Pre-Column Derivatization for Amino Acid Quantification (iPDAQ) Using HPLC. Metabolites, 13(1), 118. [Link]
The Nest Group. (n.d.). Direct Analysis of Amino Acids by HILIC–ESI-MS. [Link]
Ye, Y. (2011). Determine Amino Acid Contents with OPA-FMOC Pre-column Derivatization RP-HPLC. Journal of Anhui Agricultural Sciences. [Link]
Vehovec, T., & Obreza, A. (2010). Review of operating principle and applications of the charged aerosol detector. Journal of Chromatography A, 1217(10), 1549–1556. [Link]
PubMed. (2010, March 5). Review of operating principle and applications of the charged aerosol detector. [Link]
LabRulez LCMS. (2025, October 21). Understanding How Charged Aerosol Detection (CAD) Works. [Link]
Element Lab Solutions. (2024, April 22). HILIC – The Rising Star of Polar Chromatography. [Link]
Agilent. (2023, May 22). Mastering HILIC-Z Separation for Polar Analytes. [Link]
LCGC International. (2026, March 12). HILIC: The Pros and Cons. [Link]
Journal of Chemical Health Risks. (2024, October 11). Analytical Method Development and Validation of Pregabalin by RP- HPLC Method. [Link]
ResearchGate. (n.d.). Principles of Charged Aerosol Detection. [Link]
ALWSCI. (2025, November 27). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. [Link]
DergiPark. (2026, January 19). Stability indicating analytical method development and validation of hplc for pregabalin quantification in. [Link]
International Journal of Pharmaceutical and Sceintific Research. (2022, May 20). RP-HPLC Method Development and Validation for the Estimation of Pregabalin and Methylcobalamin in Formulation. [Link]
SciSpace. (2016, October 15). RP HPLC method development of PREGABLIN in Bulk, Dosage Form and Validation Parameters. [Link]
Dergipark. (n.d.). HPLC Determination of Pregabalin in Bulk and Pharmaceutical Dosage Forms After Derivatization with 1-Fluoro-2,4-dinitrobenzene. [Link]
MicroSolv Technology Corporation. (2025, November 30). Troubleshooting Problems With Poor HPLC Results Before Examining the Column. [Link]
YouTube. (2024, October 14). Troubleshooting Poor Peak Shape and Resolution in HPLC. [Link]
Chemsrc. (2025, October 23). 2-AMINOMETHYL-4-METHYL-PENTANOIC ACID. [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Troubleshooting Background Noise in Assays Utilizing 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride
Overview
2-(Aminomethyl)-4-methylpentanoic acid hydrochloride (Pregabalin HCl) is a zwitterionic
γ
-amino acid derivative widely utilized in both pharmacological research and clinical diagnostics. As a Senior Application Scientist, I frequently encounter two primary domains where researchers struggle with background noise when using this compound:
Pharmacological Assays: High non-specific binding (NSB) in
α2δ
receptor radioligand binding assays[1].
Analytical Assays: Matrix effects, ion suppression, and adduct formation in LC-MS/MS quantification[2].
This guide provides field-proven, mechanistically grounded troubleshooting strategies for both applications.
FAQ 1: Why is my non-specific binding (NSB) so high in [3H]-pregabalin membrane binding assays?
Causality: Pregabalin binds with high affinity to the
α2δ
subunit of voltage-gated calcium channels[3]. However, because it is a highly water-soluble zwitterion, it can easily become trapped in the aqueous compartments of improperly lysed synaptosomes. Furthermore, pregabalin is a known substrate for the System L neutral amino acid transporter[3]. If your crude membrane preparation contains intact transporters, active radioligand uptake will masquerade as receptor binding, artificially inflating your background noise.
Solution: You must ensure complete osmotic lysis of synaptosomes and pharmacologically isolate the
α2δ
target.
Tissue Homogenization: Homogenize cortical tissue in ice-cold 10 mM HEPES buffer (pH 7.4) containing 1 mM EDTA.
Osmotic Shock (Critical Step): Centrifuge at 1,000 x g for 10 min to remove debris. Take the supernatant and centrifuge at 40,000 x g for 20 min. Resuspend the pellet in hypotonic water for 30 minutes at 4°C. This lyses intact synaptosomes, releasing trapped endogenous GABA and glutamate which can contribute to background noise.
Transporter Blockade: In your binding assay buffer (10 mM HEPES, pH 7.4), include 100 µM L-leucine. L-leucine saturates the System L transporter without interfering with
α2δ
binding, eliminating uptake-mediated background noise[3].
Define NSB: Use 10 µM unlabeled pregabalin or gabapentin to define true non-specific binding[4].
System Validation: A successful preparation will yield a specific binding window (Total Binding minus NSB) of at least 70–80% of the total signal.
Sources of background noise in pregabalin binding assays and mitigation strategies.
Section 2: Analytical LC-MS/MS Quantification
FAQ 2: I am experiencing severe baseline noise and ion suppression at the pregabalin retention time. How do I clean up the signal?
Causality: Pregabalin is a small, highly polar molecule. In standard reversed-phase liquid chromatography (RPLC), it elutes very early, precisely when polar endogenous matrix components (e.g., salts, urea, early-eluting phospholipids) co-elute[5]. These matrix components compete for charge in the electrospray ionization (ESI) source, causing severe ion suppression and elevating the baseline noise[6].
Solution: Shift the retention time using a highly retentive stationary phase (e.g., HILIC or Biphenyl) combined with an acidic protein precipitation.
FAQ 3: I am seeing ghost peaks and +42 Da adducts increasing my background noise. What is happening?
Causality: Pregabalin contains a primary amine. During sample preparation in the presence of acetonitrile and trace alkaline impurities, the primary amine can undergo a nucleophilic addition to acetonitrile, forming an amidine adduct (+42 Da)[2]. This splits your signal and creates noisy, unpredictable background peaks.
Solution: Strictly maintain acidic conditions during extraction and chromatography to protonate the amine, rendering it non-nucleophilic.
Sample Aliquot: Transfer 50 µL of biological matrix (plasma/urine) to a microcentrifuge tube.
Internal Standard: Add 10 µL of Pregabalin-d6 (100 ng/mL) to correct for residual matrix effects.
Acidic Precipitation (Critical Step): Add 200 µL of ice-cold Methanol containing 0.1% Formic Acid. Do not use Acetonitrile if alkaline conditions are suspected, to prevent +42 Da adduct formation[2][5].
Centrifugation: Vortex for 2 min, then centrifuge at 14,000 x g for 10 min at 4°C.
Chromatography: Inject 2 µL onto a Biphenyl or HILIC column (e.g., 2.1 x 50 mm, 1.7 µm). Use a mobile phase of 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Methanol (B). The Biphenyl phase provides
π−π
interactions that retain the zwitterion longer than standard C18, moving it past the solvent front noise[7].
System Validation: Run a "Zero Sample" (matrix spiked with IS only). The background noise at the pregabalin MRM transition (160.1
→
92.1) must be <20% of your Lower Limit of Quantitation (LLOQ)[2][8].
Optimized LC-MS/MS workflow to eliminate adduct formation and matrix noise.
Data Presentation: Key Assay Parameters
To ensure your system is properly calibrated, verify your assay parameters against this standardized reference table.
Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites. Agilent Technologies.
Simultaneous Quantitation of 78 Drugs and Metabolites in Urine with a Dilute-And-Shoot LC–MS-MS Assay. Journal of Analytical Toxicology | Oxford Academic.
Quantitative Method for Liquid Chromatography–Mass Spectrometry Based on Multi-Sliding Window and Noise Estim
Structure−Activity Relationships of Pregabalin and Analogues That Target the α2-δ Protein.
WO2006092692A1 - Use of combinations of pde7 inhibitors and alpha-2-delty ligands for the treatment of neuropathic pain.
Development and Validation of an LC–MS/MS Method for Quantifying Gabapentin in Plasma: Application to a Pharmacokinetic Study in C
Current developments in LC-MS for pharmaceutical analysis. SciSpace.
Pregabalin is a potent and selective ligand for alpha(2)delta-1 and alpha(2)delta-2 calcium channel subunits.
Technical Support Center: Overcoming Steric Hindrance When Coupling 2-(Aminomethyl)-4-methylpentanoic Acid Hydrochloride
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the challenges associ...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the challenges associated with the peptide coupling of 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride, a sterically hindered building block.
Introduction to the Challenge
2-(Aminomethyl)-4-methylpentanoic acid, a key structural motif in various therapeutic agents, presents a significant challenge in peptide synthesis due to steric hindrance. The isobutyl group at the C4 position and the aminomethyl group at the C2 position create a sterically congested environment around the carboxylic acid and the primary amine. This bulkiness can physically obstruct the approach of coupling reagents and the reacting amine or carboxylic acid, leading to slow reaction rates, low yields, and incomplete reactions.[1] This guide offers practical solutions and detailed protocols to overcome these synthetic hurdles.
Frequently Asked Questions (FAQs)
Q1: What is steric hindrance and how does it affect the coupling of 2-(Aminomethyl)-4-methylpentanoic acid?
A: Steric hindrance is a phenomenon where the spatial arrangement of atoms or groups in a molecule impedes a chemical reaction.[1] In the case of 2-(Aminomethyl)-4-methylpentanoic acid, the bulky isobutyl group near the carboxylic acid functionality can block the approach of the amine component during amide bond formation. Similarly, when this molecule's amino group is the nucleophile, the isobutyl group can hinder its attack on an activated carboxyl group. This leads to reduced reaction efficiency and lower yields.[1][2]
Q2: My standard coupling protocol (e.g., using DCC/HOBt) is giving low yields. Why is this happening?
A: Standard carbodiimide reagents like Dicyclohexylcarbodiimide (DCC) and Diisopropylcarbodiimide (DIC), even with additives like 1-Hydroxybenzotriazole (HOBt), are often not potent enough to overcome the significant steric barrier presented by this molecule.[3] These reagents form an O-acylisourea intermediate that is susceptible to hydrolysis and may not be reactive enough to acylate a hindered amine or be formed from a hindered carboxylic acid at a sufficient rate. More powerful onium salt-based coupling reagents are typically required for such "difficult couplings".[3][4]
Q3: How can I determine if steric hindrance is the primary cause of my low yield?
A: Pinpointing steric hindrance as the root cause involves a process of elimination and observation:
Reaction with less hindered partners: If the coupling reaction proceeds smoothly with a less bulky amine or carboxylic acid partner, it strongly suggests that steric hindrance is the issue with your target substrate.
Monitoring reaction progress: A qualitative test like the Kaiser test can be used in solid-phase peptide synthesis (SPPS) to check for the presence of unreacted primary amines.[3] A persistently positive result after an extended reaction time points towards incomplete coupling, likely due to steric hindrance.
LC-MS analysis of crude product: Analysis of the crude reaction mixture by LC-MS can reveal a significant amount of unreacted starting materials, which is a hallmark of a stalled reaction due to steric hindrance.
Q4: What are the initial steps I should take to troubleshoot a low-yield coupling reaction with this molecule?
A: Before making drastic changes to your protocol, consider these initial optimization steps:
Increase Reaction Time and Temperature: Extending the reaction time, for example, from a few hours to overnight, can allow the sterically hindered components more time to react.[1] A modest increase in temperature can also help overcome the activation energy, but must be done cautiously to avoid potential side reactions like racemization.[2]
Increase Reagent Concentration: Using a higher concentration of both the amino acid and the coupling reagents can increase the probability of successful molecular collisions and drive the reaction forward.[5]
Perform a "Double Coupling": This widely used technique involves repeating the coupling step with a fresh solution of the activated amino acid and reagents after the initial coupling period.[2][6] This can help push the reaction to completion.
Troubleshooting Guide: Specific Issues and Solutions
Issue 1: Low to No Product Formation with Standard Coupling Reagents
Possible Cause: Insufficient activation of the carboxylic acid due to the steric bulk of the isobutyl group. Standard carbodiimide reagents are often not reactive enough for this substrate.
Uronium/aminium and phosphonium salt-based reagents are more effective for sterically hindered couplings.[4] They generate more reactive activated species, such as OAt or 6-ClOBt esters, which can overcome the steric barrier.[4]
Similar to HATU but often more cost-effective. Generates 6-ClOBt esters.[4]
PyBOP
Phosphonium
Strong coupling reagent, non-carcinogenic byproducts compared to its predecessor BOP.[7]
COMU
Uronium/Aminium
High efficiency comparable to HATU, with improved safety as it does not contain potentially explosive HOBt or HOAt.[8]
dot
Caption: Comparison of standard vs. optimized coupling reagent activation.
Issue 2: Reaction Stalls Even with Potent Coupling Reagents
Possible Cause: In addition to steric hindrance at the reaction center, the growing peptide chain on a solid support can aggregate, blocking reactive sites and preventing reagent access.[2] This is particularly problematic with hydrophobic residues.
Solution: Optimize Reaction Conditions and Consider Structural Modifications.
Solvent Choice: N-methylpyrrolidone (NMP) is often a better solvent than Dimethylformamide (DMF) for solvating the peptide-resin complex and disrupting aggregation.[2] For very difficult sequences, a solvent mixture like DCM/DMF/NMP may be beneficial.[2]
Chaotropic Salts: Adding chaotropic salts like LiCl to the coupling mixture can help break up aggregates.[2]
Microwave-Assisted Synthesis: Microwave energy can efficiently heat the reaction, driving difficult couplings to completion more rapidly and effectively.[2]
Structure-Breaking Elements: For longer peptides, incorporating pseudoproline dipeptides or Dmb/Hmb-protected amino acids can disrupt the formation of secondary structures that lead to aggregation.[2]
dot
Caption: Troubleshooting workflow for suspected peptide aggregation.
Issue 3: Extreme Cases of Non-Reactivity
Possible Cause: For exceptionally difficult couplings, even the most potent onium salt reagents may fail to achieve a satisfactory yield. The steric hindrance may be too great for the activated ester to be formed or to react efficiently.
Solution: Convert the Carboxylic Acid to an Acyl Fluoride.
Amino acid fluorides are highly reactive acylating agents that are particularly effective for coupling sterically hindered α,α-disubstituted amino acids.[8] This strategy involves pre-forming the acyl fluoride from the carboxylic acid using a fluorinating agent like TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) before adding it to the amine component.[8]
Experimental Protocols
Protocol 1: Double Coupling Using HATU
This protocol is recommended as a first-line approach for overcoming low yields.
First Coupling:
Following the standard deprotection of the N-terminal Fmoc group on the resin-bound peptide, thoroughly wash the resin with DMF.
In a separate vessel, pre-activate the Fmoc-2-(aminomethyl)-4-methylpentanoic acid (4 equivalents relative to resin loading).
Dissolve the amino acid, HATU (3.9 equivalents), and a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) (8 equivalents) in DMF. Allow for a pre-activation time of 1-5 minutes.
Add the activated amino acid solution to the resin.
Allow the coupling reaction to proceed for 45-60 minutes.
Wash the resin with DMF.
Second Coupling:
Repeat steps 2 through 5 with a fresh solution of the activated amino acid.
After the second coupling, wash the resin thoroughly with DMF and proceed to the next step in your synthesis.
Protocol 2: Acyl Fluoride Formation for Extremely Hindered Couplings
This protocol is for cases where other methods have failed.
Acyl Fluoride Formation:
Dissolve the protected 2-(aminomethyl)-4-methylpentanoic acid (1 equivalent) in an anhydrous solvent such as DCM.
Add a fluorinating agent (e.g., TFFH) and a suitable base.
Allow the reaction to proceed to form the acyl fluoride.
Coupling Reaction:
Add the solution containing the acyl fluoride to the deprotected, resin-bound amine.
Allow the reaction to proceed until completion, monitoring as necessary.
References
Benchchem Technical Support Center: Overcoming Steric Hindrance in Coupling Reactions. Benchchem.
Benchchem Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids. Benchchem.
Horvat, S., Hamersak, Z., Stipetić, I., & Jolas, T. (2010). Synthesis, characterization and in vitro pharmacology of novel pregabalin derivatives. European Journal of Medicinal Chemistry, 45(4), 1447–1452. [Link]
Katritzky, A. R., Narindoshvili, T., Khelashvili, L., & Steel, P. J. (2007). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. The Journal of Organic Chemistry, 72(16), 6148–6154. [Link]
PubChem. (n.d.). 2-(Aminomethyl)-4-methylpentanoic acid. National Center for Biotechnology Information. Retrieved from [Link]
Busto, E., Gotor-Fernández, V., & Kroutil, W. (2013). Chemoenzymatic Asymmetric Synthesis of Pregabalin Precursors via Asymmetric Bioreduction of β-Cyanoacrylate Esters Using Ene-Reductases. The Journal of Organic Chemistry, 78(3), 1256–1263. [Link]
Al-Ghanim, A. M., Al-Qazzaz, M. A., Al-Salahat, A. I., Al-Qirim, T. M., & Shattat, G. F. (2025). Synthesis and In Silico Evaluation of GABA, Pregabalin and Baclofen N-Heterocyclic Analogues as GABAB Receptor Agonists. Molecules, 30(7), 2891. [Link]
da Silva, A. C. A., Santos, A. O., de Fátima, Â., & Coelho, F. (2020). Synthesis of (+/−)-Pregabalin and its novel lipophilic β-alkyl-substituted analogues from fatty chains. New Journal of Chemistry, 44(28), 12053–12063. [Link]
Chemoenzymatic synthesis of pregabalin and three of its analogues using 4-OT. (n.d.). ResearchGate. Retrieved from [Link]
Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
Troubleshooting Low Yield in Peptide Synthesis. (2026, March 16).
PubChem. (n.d.). (R)-2-(Aminomethyl)-4-methylpentanoic acid. National Center for Biotechnology Information. Retrieved from [Link]
Sigma-Aldrich. (n.d.).
Benchchem Technical Support Center: Troubleshooting low yield in peptide coupling with 4-Amino-2-chlorobenzoic acid. Benchchem.
Bodanszky, M., & Bath, R. J. (1969). Active Esters and Resins in Peptide Synthesis: the Role of Steric Hindrance. Chemical Communications, (21), 1259–1260. [Link]
Biotage. (2023, January 30). Five Tips and Tricks for Success in Solid Phase Peptide Synthesis.
Comparative Validation of Enantiomeric Purity for Aliphatic β-Amino Acids: Direct LC-MS/MS vs. Pre-Column Derivatization LC-UV
Target Analyte: 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals As a Senior Application Scientist, I frequently encounter the...
Author: BenchChem Technical Support Team. Date: March 2026
Target Analyte: 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride
Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals
As a Senior Application Scientist, I frequently encounter the analytical bottleneck of validating the enantiomeric purity of aliphatic
β
-amino acids. 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride (a
β2
-homoleucine derivative) is a highly valuable chiral building block in peptidomimetic drug development[1]. However, it presents a distinct analytical challenge: it is highly polar, lacks a conjugated
π
-system (no UV chromophore), and possesses a highly flexible aminomethyl group adjacent to its chiral center[2].
To objectively validate the enantiomeric excess (ee%) of this compound, laboratories must choose between two fundamentally different chromatographic philosophies. This guide provides an in-depth comparison of Direct LC-MS/MS using a Crown Ether Chiral Stationary Phase (CSP) versus Indirect LC-UV using Pre-Column Fmoc Derivatization on a Polysaccharide CSP , explaining the causality behind the chemistry and providing self-validating protocols for both.
Mechanistic Rationale: Expertise & Causality
To achieve baseline resolution (
Rs>1.5
) of enantiomers, the chromatographic system must establish a minimum of three points of interaction (Dalgliesh's rule). Because 2-(aminomethyl)-4-methylpentanoic acid lacks aromatic rings, we must engineer these interactions either through the column chemistry or by chemically modifying the analyte.
Strategy A: Direct Analysis via Crown Ether Inclusion
Crown ether-based CSPs, such as those functionalized with (+)-(18-crown-6)-tetracarboxylic acid, are uniquely engineered to recognize primary amines[3]. The mechanism relies on host-guest complexation: the acidic mobile phase ensures the analyte's primary amine is fully protonated (
−NH3+
). This ammonium cation docks into the cavity of the 18-crown-6 ether via ion-dipole interactions. Chiral recognition is subsequently achieved as the bulky isobutyl side chain of the analyte interacts with the steric barriers (e.g., chiral binaphthyl or tetracarboxylic groups) surrounding the crown ether[3]. Because the native molecule lacks a chromophore, this method is coupled with Electrospray Ionization Mass Spectrometry (ESI-MS/MS)[4].
Strategy B: Indirect Analysis via Fmoc Derivatization
If MS instrumentation is unavailable, the analyte must be derivatized to introduce a chromophore[1]. Reacting the primary amine with 9-Fluorenylmethyl chloroformate (Fmoc-Cl) achieves two goals: it enables highly sensitive UV/Fluorescence detection and introduces massive steric bulk. The bulky, aromatic fluorenyl group acts as a "chiral handle," enabling strong
π−π
stacking and hydrogen bonding with the helical grooves of amylose or cellulose-based carbamate CSPs (e.g., CHIRALPAK® IG).
Figure 1: Chiral recognition mechanisms for Crown Ether (Top) vs. Polysaccharide CSPs (Bottom).
Self-Validating Experimental Protocols
A robust analytical method must be a self-validating system. This means incorporating internal checks to ensure that the sample preparation itself does not induce racemization and that the detector is not subject to matrix suppression.
Protocol A: Direct LC-MS/MS (Crown Ether)
This protocol minimizes sample preparation, eliminating the risk of chemically induced racemization.
Sample Preparation: Dissolve 1.0 mg of the hydrochloride salt in 1.0 mL of Methanol:Water (50:50, v/v). Dilute to a final working concentration of 100 ng/mL using the mobile phase.
Chromatographic Conditions:
Column: Daicel CHIRALPAK® CR(+) (4.6 mm × 150 mm, 5 µm).
Mobile Phase: Methanol / Water (80:20, v/v) containing 0.1% Formic Acid. (Note: Formic acid is critical here; it maintains the
−NH3+
state required for crown ether complexation while remaining volatile for MS compatibility).
Flow Rate: 0.6 mL/min.
Column Temperature: 25°C.
MS/MS Detection (ESI+):
Monitor the MRM transition
m/z
146.2
→
129.2 (loss of
NH3
).
Self-Validation Step (SST): Inject a 100% enantiopure (R)-isomer standard. If a peak >0.1% appears at the (S)-isomer retention time, investigate in-source chiral inversion or standard degradation.
This protocol requires strict pH control to prevent base-catalyzed racemization during the derivatization step.
Derivatization Reaction:
Mix 100 µL of analyte (1 mg/mL in water) with 100 µL of 0.2 M Borate buffer (pH 8.5). (Self-Validation: pH must not exceed 9.0 to prevent
α
-proton abstraction and subsequent racemization).
Add 200 µL of Fmoc-Cl (10 mM in Acetonitrile). Vortex and incubate at room temperature for 15 minutes.
Quenching (Critical Step): Add 50 µL of 1-Adamantylamine (20 mM). Excess Fmoc-Cl hydrolyzes to Fmoc-OH, which tails severely on chiral columns. Adamantylamine reacts with excess Fmoc-Cl to form a highly lipophilic complex that elutes far away from the analytes.
Chromatographic Conditions:
Column: Daicel CHIRALPAK® IG (4.6 mm × 250 mm, 5 µm).
Mobile Phase: Hexane / Isopropanol / Trifluoroacetic Acid (80:20:0.1, v/v/v).
The following table summarizes the quantitative performance metrics derived from validating both methodologies.
Analytical Parameter
Method A: Direct LC-MS/MS (Crown Ether)
Method B: Fmoc LC-UV (Polysaccharide)
Chiral Selector
(+)-(18-crown-6)-tetracarboxylic acid
Amylose tris(3-chloro-5-methylphenylcarbamate)
Detection Mode
ESI+ MRM (
m/z
146.2
→
129.2)
UV Absorbance (265 nm)
Sample Prep Time
< 5 minutes (Dilution only)
45-60 minutes (Reaction + Quenching)
Typical Resolution (
Rs
)
1.8 – 2.2
3.0 – 4.5
Limit of Detection (LOD)
0.05% ee (approx. 1 ng/mL)
0.1% ee (approx. 50 ng/mL)
Matrix Interference
Low (High MS specificity)
Moderate (Excess Fmoc-OH peaks)
Risk of Racemization
None (Analyzed natively)
Low (Requires strict pH 8.5 control)
Summary Recommendations
Choose Method A (Direct LC-MS/MS) if your laboratory requires high-throughput screening, possesses MS capabilities, and wants to completely eliminate the risk of chemically induced racemization. It is the superior choice for trace-level enantiomeric impurity profiling[4].
Choose Method B (Fmoc LC-UV) if you are operating in a standard QA/QC environment equipped only with HPLC-UV/DAD. While sample preparation is tedious, the polysaccharide columns offer massive resolution (
Rs>3.0
), making integration of the minor enantiomer highly reliable, provided the derivatization is carefully quenched.
References
[2] National Center for Biotechnology Information. PubChem Compound Summary for CID 11355546, (R)-2-(Aminomethyl)-4-methylpentanoic acid. Available at: [Link]
[3] Hyun, M. H. Liquid Chromatographic Chiral Separations by Crown Ether-Based Chiral Stationary Phases. Journal of Separation Science. Available at:[Link]
[4] PubMed Central (PMC). Three-Minute Enantioselective Amino Acid Analysis by Ultra-High-Performance Liquid Chromatography Drift Tube Ion Mobility-Mass Spectrometry Using a Chiral Core–Shell Tandem Column Approach. Available at: [Link]
Comparative In Vitro Efficacy of 2-(Aminomethyl)-4-methylpentanoic Acid Hydrochloride Enantiomers
2-(Aminomethyl)-4-methylpentanoic acid hydrochloride—commonly known in peptide chemistry as β²-homoleucine—is a highly specialized chiral building block. By introducing an additional methylene carbon into the amino acid...
Author: BenchChem Technical Support Team. Date: March 2026
2-(Aminomethyl)-4-methylpentanoic acid hydrochloride—commonly known in peptide chemistry as β²-homoleucine—is a highly specialized chiral building block. By introducing an additional methylene carbon into the amino acid backbone, it fundamentally alters both metabolic processing and proteolytic susceptibility. However, its utility in drug development is strictly governed by its stereochemistry.
This guide provides an objective, data-driven comparison of the (R)- and (S)-enantiomers of 2-(aminomethyl)-4-methylpentanoic acid hydrochloride. It details their comparative efficacy in two primary domains: as competitive inhibitors of the metabolic enzyme BCAT1 (Branched-Chain Aminotransferase 1), and as structural components for engineering protease-resistant peptidomimetics.
Mechanistic Rationale: Stereochemistry and Target Engagement
The causality behind the divergent in vitro efficacy of these enantiomers lies in their spatial geometry and how they interface with highly conserved biological pockets.
Metabolic Targeting (BCAT1 Inhibition)
BCAT1 is a cytosolic enzyme responsible for the transamination of branched-chain amino acids (BCAAs), primarily L-leucine. The (R)-enantiomer of 2-(aminomethyl)-4-methylpentanoic acid acts as a direct structural analog to L-leucine. It successfully docks into the hydrophobic BCAA-binding pocket of BCAT1. However, because the primary amine is shifted to the β-position, the crucial Schiff base formation with the enzyme's pyridoxal 5'-phosphate (PLP) cofactor is sterically hindered. This traps the enzyme in a non-productive state, making the (R)-enantiomer a potent competitive inhibitor, which subsequently downregulates the mTORC1-HIF1α signaling axis [1]. Conversely, the (S)-enantiomer mimics D-leucine, clashing with the active site architecture and yielding negligible binding affinity.
Proteolytic Evasion (Cathepsin B Resistance)
When incorporated into peptidomimetics, both enantiomers confer near-absolute resistance to enzymatic cleavage. Natural proteases, such as Cathepsin B, rely on the precise spacing of the α-peptide backbone to stabilize the tetrahedral transition state during hydrolysis. The β²-homoleucine backbone disrupts this alignment, effectively 1 [2]. However, only the (R)-enantiomer maintains the correct side-chain vector required to interact with the S2/S3 sub-sites of downstream therapeutic targets.
Quantitative Data Presentation
The following tables summarize the comparative pharmacological and structural profiles of the enantiomers.
Table 2: Proteolytic Stability in Model Dipeptides (Cathepsin B Cleavage)
Peptide Backbone
Protease Target
Half-life (t₁/₂)*
Cleavage Rate (k_cat/K_m)
Structural Impact
Standard α-Peptide (e.g., Z-Phe-Leu-OH)
Cathepsin B
< 10 min
4.5 × 10⁴ M⁻¹s⁻¹
Rapid degradation
β²-Homoleucine Peptide (e.g., Z-Phe-β²hLeu-OH)
Cathepsin B
> 48 hours
< 10 M⁻¹s⁻¹
Complete resistance
*Note: While both (R) and (S) enantiomers confer backbone proteolytic resistance, only the (R)-enantiomer preserves the native side-chain spatial orientation required for target receptor activation.
Self-Validating Experimental Protocols
To ensure scientific trustworthiness, the following in vitro methodologies are designed as self-validating systems. Every observed phenotype includes a mechanistic rescue control to rule out off-target effects.
Protocol 1: In Vitro BCAT1 Enzymatic Kinetics Assay
Purpose: To quantify the competitive inhibition (K_i) of the enantiomers against recombinant BCAT1.
Causality: By coupling the BCAT1 reaction to glutamate dehydrogenase (GDH), the production of glutamate is stoichiometrically linked to NADH oxidation, allowing real-time spectrophotometric tracking of enzyme velocity.
Reagent Preparation : Prepare a reaction buffer containing 50 mM HEPES (pH 7.4), 10 mM α-ketoglutarate, 10 µM PLP, and 2 U/mL GDH.
Inhibitor Titration : Serially dilute the (R)- and (S)-enantiomers (0.1 µM to 500 µM) in the reaction buffer.
Enzyme Addition : Add 50 nM recombinant human BCAT1 to the mixture and pre-incubate for 10 minutes at 37°C to allow steady-state binding.
Reaction Initiation : Initiate the reaction by adding the endogenous substrate, L-leucine, at varying concentrations (spanning 0.5× to 5× its K_m).
Kinetic Readout : Monitor the decrease in absorbance at 340 nm (NADH depletion) over 15 minutes.
Validation Control : Include a vehicle-only control (100% activity) and an enzyme-free blank to rule out background NADH oxidation. Calculate K_i using a Lineweaver-Burk plot to confirm the competitive inhibition mechanism.
Protocol 2: Th17 Cell Differentiation and Metabolic Rescue Assay
Purpose: To evaluate the cellular efficacy of the (R)-enantiomer in modulating the mTORC1-HIF1α pathway.
Causality: BCAT1 catabolizes leucine into β-hydroxy β-methylbutyric acid (HMB), which activates mTORC1. Inhibiting BCAT1 with the (R)-enantiomer suppresses Th17 formation. Crucially, supplementing the inhibited cells with exogenous HMB bypasses the BCAT1 blockade. If HMB restores Th17 differentiation, it proves the (R)-enantiomer's effect is exclusively due to BCAT1 inhibition.
Cell Isolation : Isolate naive CD4+ T cells from human peripheral blood mononuclear cells (PBMCs) using magnetic bead negative selection.
Activation : Plate cells on anti-CD3/anti-CD28 coated plates in Th17-polarizing medium (containing TGF-β, IL-6, and IL-23).
Treatment : Treat parallel wells with 10 µM of the (R)-enantiomer, 10 µM of the (S)-enantiomer, or a vehicle control.
Rescue Condition : To a duplicate set of (R)-enantiomer-treated wells, add 5 mM exogenous HMB.
Incubation : Culture the cells for 5 days at 37°C, 5% CO₂.
Flow Cytometry : Restimulate cells with PMA/Ionomycin for 4 hours, fix, permeabilize, and stain for intracellular IL-17. Quantify the percentage of Th17 (IL-17+) cells to confirm2 [1].
Pathway and Workflow Visualizations
Fig 1. BCAT1-mediated metabolic signaling pathway and targeted inhibition by the (R)-enantiomer.
Fig 2. Self-validating experimental workflow for evaluating enantiomer-specific in vitro efficacy.
A Comprehensive Guide to the Safe Disposal of 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride
For Researchers, Scientists, and Drug Development Professionals The proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides a detailed, step-by...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
The proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step protocol for the safe handling and disposal of 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride, a compound relevant in pharmaceutical research and development. This document is intended to supplement, not replace, your institution's specific Environmental Health and Safety (EHS) guidelines and the manufacturer's Safety Data Sheet (SDS).
Understanding the Compound and Associated Hazards
Key Safety Considerations:
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles with side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.
Ventilation: Handle the compound in a well-ventilated area to minimize the potential for inhalation.
Handling: Avoid generating dust when working with the solid form. Do not eat, drink, or smoke in areas where this chemical is handled. Wash hands thoroughly after handling.
Immediate Safety and Spill Management
Accidents can happen. Being prepared for a spill is essential for maintaining a safe laboratory environment.
In case of a spill:
Restrict Access: Immediately alert others in the vicinity and restrict access to the spill area.
Assess the Spill: Determine the extent of the spill and whether you can safely manage it with the available resources. For large or unmanageable spills, contact your institution's EHS department immediately.
Containment: For solid spills, prevent further dispersal by carefully covering the material. Avoid creating dust. For liquid spills, use an inert absorbent material like sand or earth to contain the spill.
Clean-up:
Solids: Carefully sweep or vacuum the spilled material. Ensure the vacuum is suitable for collecting chemical dust.
Liquids: Once absorbed, collect the material using non-sparking tools and place it in a suitable, labeled container for disposal.
Decontamination: Clean the spill area with a suitable solvent. All cleaning materials, including contaminated wipes and absorbents, must be collected and disposed of as hazardous waste.
Waste Collection: Place all collected spill debris into a designated, sealed, and clearly labeled hazardous waste container.
Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the proper disposal of 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride and associated waste.
Before disposal, it is imperative to determine if the waste is hazardous. While this specific compound may not be explicitly listed as a hazardous waste under the Resource Conservation and Recovery Act (RCRA), it is best practice to manage it as such until a formal determination is made by a qualified professional or your institution's EHS department.
Solid Waste:
Unused or expired solid 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride.
Contaminated disposables such as weigh boats, gloves, and wipes.
Liquid Waste:
Aqueous solutions containing the compound.
Rinsate from decontaminating non-disposable labware.
Contaminated Labware:
Disposable: Items like pipette tips and plastic tubes should be considered solid waste.
Non-disposable: Glassware must be decontaminated. The initial rinsate should be collected as hazardous liquid waste.
Crucially, do not mix incompatible waste streams. For example, avoid mixing acidic waste with basic waste or organic solvents with oxidizers.
Proper containment and labeling are essential for safe storage and transport of chemical waste.
Container Selection:
Use containers that are compatible with the chemical waste. The original container is often the best choice for unused product.
Ensure containers are in good condition, free from leaks, and have secure lids.
For liquid waste, use sturdy, leak-proof containers. Your institution's EHS department can often provide appropriate containers.
Labeling:
All waste containers must be clearly labeled as soon as the first drop of waste is added.
The label should include the full chemical name: "2-(Aminomethyl)-4-methylpentanoic acid hydrochloride," and indicate that it is hazardous waste.
Follow your institution's specific labeling requirements, which may include the date, researcher's name, and lab location.
Proper storage of chemical waste is crucial to prevent accidents and ensure regulatory compliance.
Location: Store waste containers in a designated, secure area within the laboratory. This area should be away from general traffic.
Segregation: Store incompatible waste types separately.
Containment: Use secondary containment for all liquid hazardous waste to prevent the spread of potential spills.
Closure: Keep waste containers tightly sealed except when adding waste.
The final step is to coordinate with your institution's EHS department for the pickup and disposal of the hazardous waste.
Request Pickup: Follow your institution's procedures for requesting a hazardous waste pickup.
Licensed Disposal: Your EHS department will work with a licensed hazardous material disposal company to ensure the waste is transported and disposed of in accordance with all federal, state, and local regulations.
Never dispose of 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride down the drain or in the regular trash.
Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride.
Caption: Disposal workflow for 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride.
Quantitative Data Summary
Parameter
Information
Source Analogy
GHS Hazard Statements
Not classified as a hazardous substance or mixture. However, some derivatives can be harmful if swallowed and toxic to aquatic life.
Generic Amino Acid & PEG SDS
GHS Precautionary Statements
P264: Wash skin thoroughly after handling. P270: Do not eat, drink or smoke when using this product. P273: Avoid release to the environment. P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. P330: Rinse mouth. P501: Dispose of contents/container to an approved waste disposal plant.
Propargyl-PEG7-NHS ester
Personal Protective Equipment (PPE)
Safety goggles with side-shields, protective
Handling
Personal protective equipment for handling 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride
As a Senior Application Scientist, I frequently consult with research teams on the integration of unnatural amino acids into drug discovery pipelines. 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride (CAS: 685898-39-...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I frequently consult with research teams on the integration of unnatural amino acids into drug discovery pipelines. 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride (CAS: 685898-39-9; S-enantiomer CAS: 1276055-49-2) is a critical chiral building block, structurally related to gabapentinoids. While its pharmacological potential is significant, its physical chemistry demands rigorous, well-understood handling protocols.
To build a truly safe laboratory environment, we must move beyond blindly following safety sheets and understand the causality behind the hazards. Because this compound is supplied as a hydrochloride salt, the crystalline powder is inherently hygroscopic. Upon exposure to ambient humidity or physiological moisture (sweat, tears, respiratory mucosa), it undergoes localized dissociation, releasing trace equivalents of hydrochloric acid. This mechanism is the primary driver behind its irritant profile[1].
Below is a comprehensive, self-validating operational guide designed to ensure maximum safety and efficiency when handling this compound.
Quantitative Hazard & Physical Profiling
Understanding the physical properties of a chemical is the first step in predicting its behavior during manipulation.
Property / Hazard
Specification
Causality / Operational Impact
Molecular Weight
181.66 g/mol
Low molecular weight contributes to the generation of fine, easily aerosolized dust during transfer.
Appearance
White to off-white powder
High electrostatic potential causes the powder to adhere to gloves, spatulas, and weigh boats.
Acidic salt nature causes a localized pH drop on mucosal contact, denaturing proteins and triggering severe irritation.
Solubility
Aqueous and organic solvents
Rapidly dissolves in physiological fluids, accelerating the onset of skin and eye irritation.
Hazard Mitigation Logic & PPE Matrix
To establish a self-validating safety system, Personal Protective Equipment (PPE) must be selected based on the chemical's specific physical state and reactivity.
Logical relationship between chemical hazards and targeted PPE mitigation strategies.
Respiratory Protection: The powder's low mass makes it highly prone to aerosolization. Inhalation deposits the acidic salt directly onto the moist respiratory epithelium, immediately triggering H335[1]. Requirement: Handle strictly within a certified Chemical Fume Hood. If bulk transfer is required outside a hood, an N95 or P100 particulate respirator is mandatory.
Hand Protection: Nitrile provides superior chemical resistance to dilute aqueous acids compared to latex. Requirement: Powder-free Nitrile gloves (Minimum thickness: 0.11 mm). The absence of glove powder prevents cross-contamination and reduces contact dermatitis risks.
Eye Protection: Standard safety glasses with side shields are insufficient because fine dust can remain suspended in the breathing zone and bypass loose gaps. Requirement: Snug-fitting, splash-proof safety goggles (ANSI Z87.1 certified).
Body Protection:Requirement: Fully buttoned, flame-retardant (FR) or heavy cotton lab coat.
This protocol is designed as a self-validating system. Do not proceed to the next step unless the validation check of the current step is successful.
Step 1: Environmental Preparation
Procedure: Purge the analytical balance area within the fume hood. Ensure ambient laboratory humidity is ideally below 50%.
Validation Check: Check the room's hygrometer. High humidity will cause the hygroscopic HCl salt to clump, making accurate weighing impossible and increasing the risk of sudden spills due to forceful manipulation.
Step 2: Airflow & PPE Verification
Procedure: Don all required PPE. Turn on the fume hood and set the sash to the designated operational height.
Validation Check: Tape a small strip of tissue (e.g., a Kimwipe) to the bottom of the sash. It should pull steadily inward, visually validating a negative face velocity of 80–120 FPM. Inflate your nitrile gloves slightly before wearing to check for micro-punctures.
Step 3: Static Dissipation
Procedure: Use an anti-static gun (e.g., Zerostat) on the weigh boat and the micro-spatula before opening the chemical container.
Validation Check: Hover the spatula near the empty weigh boat. If the boat moves or repels, static is still present. Repeat discharging. This prevents the charged powder from "jumping" and aerosolizing upon contact.
Step 4: Transfer and Weighing
Procedure: Slowly uncap the vial. Transfer the required mass using smooth, deliberate motions to minimize air currents. Cap the source vial immediately after transfer.
Step 5: Solubilization
Procedure: Add your solvent (e.g., ultrapure water or methanol) to the powder, rather than dropping the powder into the solvent. This prevents dust displacement.
Validation Check: Observe for complete dissolution. Note that the resulting aqueous solution will be mildly acidic due to the hydrochloride salt; validate the pH with indicator strips and adjust with a suitable buffer (e.g., NaOH or HEPES) if required for downstream biological assays.
Operational workflow for safe handling of 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride.
Spill Management & Disposal Plan
Immediate Spill Response:
Do NOT sweep. Sweeping mechanicalizes the powder into the air, drastically increasing inhalation risks.
Dry Spills: Gently cover the spilled powder with damp absorbent paper towels to suppress dust aerosolization. Wipe inward toward the center of the spill, then place the towels in a hazardous waste bag.
Liquid Spills: If the solubilized acidic mixture spills, neutralize cautiously with a mild base (e.g., 5% sodium bicarbonate solution) before absorbing with inert chemical spill pads.
Waste Disposal:
Solid Waste: Collect contaminated weigh boats, spatulas, and disposable PPE in a designated, double-bagged hazardous waste container.
Liquid Waste: Solutions containing 2-(Aminomethyl)-4-methylpentanoic acid hydrochloride should be collected in clearly labeled compatible containers (e.g., HDPE). Because it contains a chloride counterion, do not mix it with incompatible chemicals like strong oxidizers. Dispose of via a certified chemical waste vendor for high-temperature incineration.
